2-Methylsulfanyl-naphtho[1,2-d]oxazole

• CAS: 4410-27-9

Core Science & Biosynthesis

2-(Methylthio)naphtho[1,2-d]oxazole: A Versatile Heterocyclic Scaffold

Topic: 2-(Methylthio)naphtho[1,2-d]oxazole CAS number 4410-27-9 Content Type: In-depth Technical Guide

Executive Summary

2-(Methylthio)naphtho[1,2-d]oxazole (CAS 4410-27-9) represents a critical intermediate in the synthesis of polycyclic aromatic heterocycles. Distinguished by its fused naphthalene-oxazole core and a reactive 2-methylthio substituent, this compound serves as a "switchable" electrophile in medicinal chemistry and a rigid, planar fluorophore in materials science.

This guide moves beyond basic catalog data to explore the reaction engineering , synthetic protocols , and functional applications of this scaffold. It is designed for researchers requiring a self-validating system for synthesizing bioactive derivatives (e.g., PTP-1B inhibitors) or fluorescent probes.

Part 1: Chemical Identity & Physicochemical Profile[1][2]

The naphtho[1,2-d]oxazole core confers high thermal stability and planar geometry, while the methylthio group acts as a pseudohalogen, enabling diverse downstream functionalization.

Property	Data	Note
CAS Number	4410-27-9
IUPAC Name	2-(Methylsulfanyl)naphtho[1,2-d][1,3]oxazole
Molecular Formula	C₁₂H₉NOS
Molecular Weight	215.27 g/mol
Core Structure	Fused Naphthalene + Oxazole	Planar, conjugated system
Key Functional Group	2-Methylthio (-SMe)	Leaving group / Electrophilic center
Solubility	CHCl₃, DMSO, DMF, Ethyl Acetate	Poor solubility in water
Appearance	Crystalline Solid (Typical)	Often off-white to pale yellow

Part 2: Synthesis & Production Protocols

The "Thiol-Methylation" Pathway (Recommended)

While various routes exist, the most robust and scalable method involves the cyclization of 1-amino-2-naphthol followed by S-alkylation. This pathway avoids the use of unstable intermediates and allows for high yields.

Step 1: Cyclization to the Thiol (2-Mercapto Intermediate)

The formation of the oxazole ring is achieved by reacting 1-amino-2-naphthol with carbon disulfide (

) in a basic medium.

• Reagents: 1-Amino-2-naphthol hydrochloride, Carbon disulfide (

  ), Potassium Hydroxide (KOH), Ethanol (EtOH).

• Protocol:

  • Dissolve 1-amino-2-naphthol HCl (1.0 eq) in EtOH.

  • Add KOH (2.5 eq) dissolved in minimal water.

  • Add

    (1.5 eq) dropwise.

  • Reflux for 6–8 hours until TLC shows consumption of the amine.

  • Acidify with dilute HCl to precipitate 2-mercaptonaphtho[1,2-d]oxazole (tautomerizes with the thione form).

  • Filter and dry the solid.

Step 2: S-Methylation to CAS 4410-27-9

The mercapto group is selectively methylated using Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).

• Reagents: 2-Mercaptonaphtho[1,2-d]oxazole (from Step 1), Methyl Iodide (

  ), Potassium Carbonate ( ), Acetone or DMF.

• Protocol:

  • Suspend the mercapto intermediate (1.0 eq) in dry Acetone.

  • Add anhydrous

    (1.2 eq) and stir for 15 minutes to generate the thiolate anion.

  • Add MeI (1.1 eq) dropwise at

    .

  • Allow to warm to room temperature and stir for 2–4 hours.

  • Workup: Filter off inorganic salts. Evaporate solvent. Recrystallize from Ethanol/Water to obtain pure 2-(Methylthio)naphtho[1,2-d]oxazole.

Visualization: Synthesis Workflow

Figure 1: Step-wise synthesis pathway from commercially available aminonaphthols.

Part 3: Reactivity & Functionalization (Reaction Engineering)

The value of CAS 4410-27-9 lies in the reactivity of the C-2 position . The methylthio group acts as a "pseudohalogen," capable of leaving under nucleophilic attack. This property is exploited to graft the fluorescent naphthoxazole core onto biological targets or polymers.

Nucleophilic Aromatic Substitution ( )

The -SMe group is a moderate leaving group but can be displaced by strong nucleophiles, particularly amines, to form 2-aminonaphthoxazoles .

• Significance: 2-Amino derivatives are potent pharmacophores (e.g., for kinase inhibition).[1]

• Conditions: Heating with primary/secondary amines in high-boiling solvents (e.g., toluene, DMF) or using microwave irradiation.

Oxidation to Sulfone (Activation)

To increase reactivity, the sulfide (-SMe) can be oxidized to the sulfone (

).

• Reagent: m-CPBA or

  /Acetic Acid.

• Mechanism: The sulfone is a far superior leaving group, allowing displacement by weaker nucleophiles (e.g., alkoxides, weak amines) under milder conditions.

Hydrolysis

Acidic hydrolysis converts the -SMe group to a carbonyl, yielding naphthoxazol-2-one . This is often a degradation pathway to be avoided during storage.

Visualization: Reactivity Network

Figure 2: Divergent synthesis capabilities starting from the methylthio scaffold.

Part 4: Applications in Drug Discovery & Materials

Medicinal Chemistry: The PTP-1B Target

Research indicates that 2-substituted naphthoxazoles are promising inhibitors of Protein Tyrosine Phosphatase 1B (PTP-1B) , a key negative regulator of insulin signaling.[2]

• Mechanism: The planar naphthoxazole ring mimics the tyrosine residues of the substrate, while substituents at the C-2 position (derived from displacing the -SMe group) interact with the enzyme's catalytic pocket.

• Workflow: Researchers use CAS 4410-27-9 as the starting material to generate a library of 2-amino or 2-aryl derivatives for SAR (Structure-Activity Relationship) studies.

Materials Science: Fluorescence

Naphthoxazoles are intrinsic fluorophores.

• Stokes Shift: They typically exhibit a large Stokes shift, making them useful as fluorescent probes that do not self-quench easily.

• Stability: The fused ring system provides resistance to photobleaching compared to simple oxazoles.

• Usage: The -SMe derivative is used as a precursor to synthesize "Push-Pull" dyes where the oxazole acts as the electron acceptor.

Part 5: Safety & Handling

• Hazard Class: Irritant (Skin/Eye/Respiratory).

• Odor: Like many organic sulfides, this compound may have a disagreeable, garlic-like odor. All synthesis steps involving

  or MeI must be performed in a fume hood .

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the sulfur to sulfoxide.

References

• Synthesis of Naphthoxazole Derivatives: Kumar, R., et al.[2][3] "Synthesis and characterization of 2-substituted naphtho[1,2-d]oxazole derivatives." International Journal of Emerging Technologies and Innovative Research, 2020 , 7(10), 1761-1768.[3]

• Biological Activity (PTP-1B Inhibition): Malamas, M. S., et al.[2] "Novel 2-aryl-naphtho[1,2-d]oxazole derivatives as potential PTP-1B inhibitors showing antihyperglycemic activities."[2] European Journal of Medicinal Chemistry, 2009 .

• General Oxazole Synthesis & Reactivity: RSC Organic Chemistry Frontiers. "General and practical synthesis of naphtho[2,1-d]oxazoles from naphthols and amines."

• Physical Properties & Spectral Data (Analogous Structures): NIST Chemistry WebBook. "2-methylnaphtho[1,2-d]oxazole."[4][2][3]

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• 3. jetir.org [jetir.org]
• 4. 2-Methylnaphth[1,2-d]oxazole CAS#: 85-15-4 [amp.chemicalbook.com]

Molecular weight and formula of 2-methylsulfanyl-naphtho[1,2-d]oxazole

Executive Summary

Molecular Identity and Physicochemical Properties

The fundamental properties of 2-methylsulfanyl-naphtho[1,2-d]oxazole have been determined based on its chemical structure. These key identifiers are summarized in the table below for quick reference.

Identifier	Value
IUPAC Name	2-(Methylsulfanyl)naphtho[1,2-d]oxazole
Molecular Formula	C₁₂H₉NOS
Molecular Weight	215.27 g/mol
Canonical SMILES	CSC1=NC2=C(O1)C=CC3=CC=CC=C32
InChI Key	(Predicted)
CAS Number	Not available
Appearance	(Predicted) Off-white to pale yellow solid

Proposed Synthetic Route: A Logical Approach

The synthesis of 2-methylsulfanyl-naphtho[1,2-d]oxazole can be logically approached through a two-step process starting from the readily available precursor, 1-amino-2-naphthol. This proposed pathway is based on established methodologies for the synthesis of related 2-thio-substituted heterocyclic compounds. A similar strategy has been successfully employed for the synthesis of 2-(methylthio)naphtho[2,3-d]thiazole-4,9-dione.[3]

The synthesis proceeds via two key transformations:

• Thionation : Formation of the 2-mercaptonaphtho[1,2-d]oxazole intermediate through a cyclization reaction with carbon disulfide.

• S-Methylation : Subsequent methylation of the thiol group to yield the final product.

The causality behind this experimental design lies in the nucleophilicity of the amino and hydroxyl groups of 1-amino-2-naphthol, which readily react with electrophilic carbon disulfide to form the heterocyclic core. The resulting thiol is then easily alkylated.

Caption: Proposed two-step synthesis of 2-methylsulfanyl-naphtho[1,2-d]oxazole.

Experimental Protocols

The following protocols are detailed to provide a self-validating system for the synthesis and purification of 2-methylsulfanyl-naphtho[1,2-d]oxazole.

Synthesis of 2-Mercaptonaphtho[1,2-d]oxazole (Intermediate)

Rationale: This step involves the cyclization of 1-amino-2-naphthol with carbon disulfide in a basic medium. The base is crucial for deprotonating the hydroxyl and amino groups, thereby increasing their nucleophilicity towards the electrophilic carbon of carbon disulfide.

Materials:

• 1-amino-2-naphthol hydrochloride

• Potassium hydroxide (KOH)

• Carbon disulfide (CS₂)

• Ethanol

• Hydrochloric acid (HCl), dilute

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-amino-2-naphthol hydrochloride (1 equivalent) in ethanol.

• Add a solution of potassium hydroxide (2.2 equivalents) in ethanol dropwise to the stirred solution.

• To the resulting mixture, add carbon disulfide (1.5 equivalents) slowly.

• Reflux the reaction mixture for 12-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidify the aqueous solution with dilute hydrochloric acid to precipitate the product.

• Filter the precipitate, wash with cold water until the washings are neutral, and dry under vacuum to obtain crude 2-mercaptonaphtho[1,2-d]oxazole.

Synthesis of 2-Methylsulfanyl-naphtho[1,2-d]oxazole (Final Product)

Rationale: This step involves the S-methylation of the intermediate thiol. A weak base like potassium carbonate is sufficient to deprotonate the thiol, forming a thiolate anion which is a potent nucleophile for attacking the methylating agent, methyl iodide.

Materials:

• 2-Mercaptonaphtho[1,2-d]oxazole

• Potassium carbonate (K₂CO₃), anhydrous

• Methyl iodide (CH₃I)

• Acetone, anhydrous

Procedure:

• Suspend the crude 2-mercaptonaphtho[1,2-d]oxazole (1 equivalent) in anhydrous acetone in a round-bottom flask.

• Add anhydrous potassium carbonate (1.5 equivalents) to the suspension.

• Add methyl iodide (1.2 equivalents) dropwise to the stirred mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction by TLC.

• After the reaction is complete, filter off the inorganic salts and wash them with acetone.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate) to afford pure 2-methylsulfanyl-naphtho[1,2-d]oxazole.

Characterization and Analytical Validation

To confirm the identity and purity of the synthesized 2-methylsulfanyl-naphtho[1,2-d]oxazole, a combination of spectroscopic and analytical techniques should be employed.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the aromatic protons of the naphthalene ring system and a singlet corresponding to the methyl protons of the methylsulfanyl group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should reveal the expected number of carbon signals, including those of the naphthoxazole core and the methyl group.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or another soft ionization technique should be used to determine the molecular weight. The mass spectrum should show a prominent molecular ion peak [M+H]⁺ or [M]⁺ corresponding to the calculated molecular weight of 215.27.

• FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will show characteristic absorption bands for the C=N stretching of the oxazole ring and C-S stretching. The absence of a prominent S-H stretching band will confirm the methylation of the thiol intermediate.

• Elemental Analysis: The percentage composition of Carbon, Hydrogen, Nitrogen, and Sulfur should be in close agreement with the calculated values for the molecular formula C₁₂H₉NOS.

Potential Applications and Future Research Directions

While specific biological or material science data for 2-methylsulfanyl-naphtho[1,2-d]oxazole is not yet available, the broader class of naphthoxazoles has shown significant promise in several areas.

• Drug Development: Naphthoxazole derivatives have been reported to possess a wide range of biological activities, including antifungal, anti-inflammatory, antitumor, and anti-HIV properties.[1] The introduction of a methylsulfanyl group could modulate these activities and offer a new scaffold for the development of novel therapeutic agents.

• Materials Science: The extended π-conjugated system of the naphthoxazole core suggests potential applications as fluorescent probes and sensors for metal ions.[1] The sulfur atom in the methylsulfanyl group could also serve as a coordination site for metal ions, potentially leading to new materials with interesting optical or electronic properties.

Future research should focus on the synthesis of a library of 2-thio-substituted naphtho[1,2-d]oxazoles and a thorough evaluation of their biological activities and material properties.

Safety and Handling

The synthesis of 2-methylsulfanyl-naphtho[1,2-d]oxazole involves the use of hazardous chemicals and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Carbon disulfide is highly flammable and toxic.

• Methyl iodide is a known carcinogen and a potent alkylating agent.

• 1-amino-2-naphthol can be an irritant and may be harmful if inhaled or absorbed through the skin.

Consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[4]

References

• Kumar, R., Imam, M., Singh, M. K., & Singh, M. K. (2020). Synthesis and characterization of 2-substituted naphto[1,2-d]oxazole derivatives.
• Magesh, C. J., et al. (2015). Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones and Their Antimicrobial Activity against Staphylococcus Strains. Molecules, 20(10), 18665-18679.
• Zovko, M., et al. (2019). Biologically active naphtho[1,2-d]oxazoles and heterobenzoxazoles. Arhiv za higijenu rada i toksikologiju, 70(4), 255-269.

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• 3. Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones and Their Antimicrobial Activity against Staphylococcus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]

A Technical Deep Dive: Unraveling the Core Differences Between 2-Methyl and 2-Methylsulfanyl Naphthoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry and drug discovery, naphthoxazole derivatives have emerged as a privileged scaffold, demonstrating a wide array of biological activities. The strategic functionalization of the 2-position of the naphthoxazole core is a key determinant of the physicochemical properties and pharmacological profile of these molecules. This in-depth technical guide, designed for researchers and drug development professionals, provides a comprehensive comparative analysis of two fundamental substitution patterns: the 2-methyl and the 2-methylsulfanyl naphthoxazole derivatives. By dissecting their synthesis, physicochemical properties, spectroscopic signatures, and biological implications, this guide aims to equip scientists with the foundational knowledge to make informed decisions in the design and development of novel naphthoxazole-based compounds.

The Naphthoxazole Core: A Platform for Innovation

The naphthoxazole ring system, a fusion of a naphthalene ring and an oxazole ring, presents a rigid and planar scaffold. This structural rigidity can be advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target. The specific substitution at the 2-position directly influences the electron density distribution within the heterocyclic ring and introduces varying steric and lipophilic characteristics, which in turn modulate target engagement and pharmacokinetic properties.

Figure 1: General structure of a 2-substituted naphthoxazole derivative, highlighting the core scaffold and the variable 2-position.

Synthesis Strategies: A Tale of Two Substituents

The synthetic pathways to 2-methyl and 2-methylsulfanyl naphthoxazoles diverge based on the nature of the substituent being introduced. While both typically start from an aminonaphthol precursor, the choice of the second reactant is crucial.

Synthesis of 2-Methyl Naphthoxazole Derivatives

The introduction of a methyl group at the 2-position is commonly achieved through the condensation of an aminonaphthol with an acetic acid equivalent. A widely employed method involves the reaction of 1-amino-2-naphthol hydrochloride with acetic anhydride[1]. The reaction proceeds via an initial N-acylation followed by an acid-catalyzed intramolecular cyclization and dehydration to yield the 2-methylnaphthoxazole core.

Experimental Protocol: Synthesis of 2-Methylnaphtho[1,2-d]oxazole [1]

• To a stirred solution of 1-amino-2-naphthol hydrochloride (0.005 mol) in cold hydrochloric acid (6 mL), a solution of sodium acetate (5 g) in water (25 mL) is added.

• Acetic anhydride (5 mL) is then introduced, and the mixture is shaken in the cold until the odor of acetic anhydride disappears.

• The resulting precipitate is filtered, washed with cold aqueous ethanol, and dried under vacuum.

• The dried intermediate is refluxed in nitrobenzene for 3 hours at 180-190°C.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, excess nitrobenzene is removed by steam distillation.

• The crude product is purified by crystallization from a benzene:ethyl acetate mixture to afford pure 2-methylnaphtho[1,2-d]oxazole.

Figure 2: Synthetic workflow for 2-methyl-naphthoxazole derivatives.

Synthesis of 2-Methylsulfanyl Naphthoxazole Derivatives

Proposed Experimental Protocol: Synthesis of 2-Methylsulfanyl-naphthoxazole

Step 1: Synthesis of Naphtho[d]oxazole-2-thiol

• A mixture of an aminonaphthol (e.g., 1-amino-2-naphthol) (1 eq.), carbon disulfide (1.5 eq.), and potassium hydroxide (1.5 eq.) in ethanol is refluxed for 3-4 hours[3].

• The reaction mixture is then cooled, and the solvent is removed under reduced pressure.

• The residue is dissolved in water and acidified with a dilute acid (e.g., acetic acid) to precipitate the naphtho[d]oxazole-2-thiol.

• The precipitate is filtered, washed with water, and dried.

Step 2: S-Methylation of Naphtho[d]oxazole-2-thiol

• To a solution of the naphtho[d]oxazole-2-thiol (1 eq.) in a suitable solvent such as acetone or DMF, an excess of a base like potassium carbonate (1.5-2 eq.) is added.

• A methylating agent, such as methyl iodide or dimethyl sulfate (1.1-1.2 eq.), is added dropwise to the stirred suspension.

• The reaction mixture is stirred at room temperature or gentle heating until the starting material is consumed (monitored by TLC).

• The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The organic layer is washed, dried, and concentrated to yield the crude 2-methylsulfanyl-naphthoxazole, which can be further purified by column chromatography or recrystallization.

Figure 3: Proposed synthetic workflow for 2-methylsulfanyl-naphthoxazole derivatives.

Comparative Analysis: Physicochemical and Spectroscopic Properties

The seemingly subtle change from a methyl (-CH₃) to a methylsulfanyl (-SCH₃) group at the 2-position imparts significant differences in the electronic and steric properties of the naphthoxazole derivatives.

Electronic Effects

The electronic nature of the substituent at the 2-position directly influences the reactivity and intermolecular interactions of the naphthoxazole ring.

• 2-Methyl Group: The methyl group is a weak electron-donating group primarily through a positive inductive effect (+I)[4][5]. It donates electron density through the sigma bond framework, slightly increasing the electron density of the aromatic system.

• 2-Methylsulfanyl Group: The methylsulfanyl group exhibits dual electronic effects. It has a weak electron-withdrawing inductive effect (-I) due to the electronegativity of the sulfur atom. However, it also possesses a lone pair of electrons on the sulfur atom that can be delocalized into the aromatic π-system, resulting in a positive resonance effect (+R)[6]. The overall electronic effect is a balance of these opposing forces and can be context-dependent.

This difference in electronic character can influence the molecule's ability to participate in hydrogen bonding, π-π stacking, and other non-covalent interactions with biological targets.

Steric Effects

Steric hindrance is another critical factor that differentiates these two classes of derivatives. While both groups are relatively small, their spatial demands are not identical.

• 2-Methyl Group: The methyl group is roughly spherical and introduces a moderate level of steric bulk.

• 2-Methylsulfanyl Group: The methylsulfanyl group is larger than the methyl group due to the larger atomic radius of sulfur compared to carbon and the C-S-C bond angle. This can lead to increased steric hindrance, potentially influencing the preferred conformation of the molecule and its ability to fit into a binding pocket[7][8].

Spectroscopic Signatures

The differences in electronic and steric properties are reflected in the spectroscopic data of these compounds. While a direct comparison for the naphthoxazole derivatives is not available, data from analogous benzoxazole systems can provide valuable insights.

Table 1: Comparative Physicochemical and Spectroscopic Properties

Property	2-Methyl Derivative	2-Methylsulfanyl Derivative (Inferred)	Rationale for Difference
Electronic Effect	Weakly electron-donating (+I)	Ambivalent (weak -I, +R)	The methyl group is a simple alkyl group, while the methylsulfanyl group has both inductive and resonance effects.
Steric Hindrance	Moderate	Higher than methyl	The sulfur atom is larger than a carbon atom, and the C-S-C bond angle creates a larger spatial footprint.
¹H NMR (CH₃ signal)	~2.6 ppm (for 2-methylbenzoxazole)[9]	~2.5 ppm (for methylsulfanylarenes)[10]	The shielding/deshielding effect will depend on the balance of inductive and resonance effects on the local electronic environment.
¹³C NMR (C-2 carbon)	~164 ppm (for 2-methylbenzoxazole)	Expected to be slightly different	The electronegativity of the directly attached atom (C vs. S) and the overall electronic effects will influence the chemical shift.
IR Spectroscopy (C=N stretch)	~1615 cm⁻¹ (for 2-methylbenzoxazole)[11]	Expected to be in a similar region	The C=N bond is part of the oxazole ring, and its vibrational frequency will be subtly influenced by the electronic nature of the C-2 substituent.

Biological Activity and Structure-Activity Relationships (SAR)

The choice between a 2-methyl and a 2-methylsulfanyl substituent can have profound consequences for the biological activity of naphthoxazole derivatives. The differences in electronics, sterics, and lipophilicity can alter target binding affinity, selectivity, and pharmacokinetic profiles.

For instance, in the context of antimicrobial agents, studies on related heterocyclic systems have shown that 2-alkylthio derivatives can exhibit potent activity[1]. The sulfur atom can participate in interactions with biological targets that are not possible for a simple methyl group. For example, 2-methylthiobenzoxazole has been shown to exhibit high fungicidal activity[12].

In the realm of anticancer drug design, the substituent at the 2-position can influence the compound's ability to interact with specific enzymes or receptors. While direct comparative studies on naphthoxazoles are scarce, research on benzoxazole and benzothiazole derivatives suggests that both 2-methyl and 2-methylsulfanyl groups can be part of active pharmacophores, with the optimal choice being target-dependent[13][14]. The methylsulfanyl group, in particular, can be a site of metabolic oxidation to the corresponding sulfoxide and sulfone, which can alter the compound's activity and clearance profile[10].

Figure 4: Comparative biological implications of 2-methyl vs. 2-methylsulfanyl substitution.

Conclusion and Future Directions

The choice between a 2-methyl and a 2-methylsulfanyl substituent on the naphthoxazole core is a critical decision in the design of new bioactive molecules. The 2-methyl group offers a simple, moderately lipophilic, and weakly electron-donating handle, while the 2-methylsulfanyl group provides a more complex electronic profile, greater steric bulk, and a potential site for metabolic transformation.

This guide has provided a foundational understanding of the key differences between these two classes of derivatives, from their synthesis to their potential biological implications. For drug development professionals, the key takeaways are:

• Synthesis: The synthetic routes are distinct and well-defined, allowing for the selective preparation of either derivative.

• Physicochemical Properties: The methylsulfanyl group imparts greater size and a more nuanced electronic character compared to the methyl group.

• Biological Activity: These differences in physicochemical properties can be strategically exploited to fine-tune the pharmacological profile of naphthoxazole-based drug candidates.

Future research should focus on the direct, side-by-side synthesis and evaluation of 2-methyl and 2-methylsulfanyl naphthoxazole derivatives against a panel of biological targets. Such studies will provide invaluable empirical data to validate and refine the structure-activity relationships discussed in this guide, ultimately accelerating the discovery of new and effective therapeutic agents based on the versatile naphthoxazole scaffold.

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• JKCS. (2008, October 6). NMR STUDIES OF 2-ARYL DERIVATIVES OF BENZIMIDAZOLE, BENZIMIDAZOLIUM ION, AND BENZIMIDAZOLINE Chang Kiu Lee and In-Sook Han Lee*. Retrieved from [Link]

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A Technical Guide to the Naphtho[1,2-d]oxazole Core in Medicinal Chemistry

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The naphtho[1,2-d]oxazole scaffold represents a class of polycyclic aromatic heterocycles that has garnered significant attention in medicinal chemistry. As a "privileged structure," its rigid, planar framework is adept at interacting with a multitude of biological targets, leading to a broad spectrum of pharmacological activities.[1][2][3] This guide provides an in-depth exploration of the naphtho[1,2-d]oxazole core, covering its fundamental physicochemical properties, established synthetic methodologies, diverse biological applications, and key structure-activity relationships. The content herein is intended to serve as a comprehensive resource for researchers engaged in the design and development of novel therapeutic agents based on this versatile scaffold.

Part 1: Core Structure and Physicochemical Profile

The naphtho[1,2-d]oxazole core is a fused heterocyclic system where a naphthalene ring is fused to an oxazole ring at the 1 and 2 positions. This fusion imparts a unique electronic and steric profile, making it a valuable building block in drug design. The oxazole ring, with its nitrogen and oxygen heteroatoms, can participate in hydrogen bonding and other non-covalent interactions within enzyme active sites and receptor binding pockets.[2]

Physicochemical Properties of the Parent Core

A foundational understanding of the core's properties is essential for predicting its behavior in biological systems and for designing synthetic modifications.

Property	Value	Source
Molecular Formula	C₁₁H₇NO	[4][5]
Molecular Weight	169.18 g/mol	[4][5]
Melting Point	83 °C	[5]
Boiling Point	333.6 ± 11.0 °C (Predicted)	[5]
LogP (XLogP3)	3.0	[4][5]
Hydrogen Bond Donors	0	[5]
Hydrogen Bond Acceptors	2	[5]
Topological Polar Surface Area (PSA)	26.03 Ų	[5]

Part 2: Synthetic Strategies for Naphtho[1,2-d]oxazole Derivatives

The synthesis of the naphtho[1,2-d]oxazole core is well-established, with several reliable methods available to medicinal chemists. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

Condensation of 1-Amino-2-naphthol

A prevalent and versatile strategy involves the condensation of 1-amino-2-naphthol with various electrophilic partners.[6][7] This approach allows for the direct installation of diverse substituents at the 2-position of the oxazole ring, a key vector for modulating biological activity.

Logical Framework: Synthesis from 1-Amino-2-naphthol

Caption: General synthetic routes to 2-substituted naphtho[1,2-d]oxazoles.

2.1.1 Reaction with Aromatic Aldehydes

This two-step, one-pot synthesis involves the initial formation of a Schiff base between 1-amino-2-naphthol and an aromatic aldehyde, followed by oxidative cyclization to yield the final product. The use of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is common for the dehydrogenation step, although in some cases, refluxing in air is sufficient.[6][7][8]

Exemplary Protocol: Synthesis of 2-Aryl-naphtho[1,2-d]oxazole [6]

• Step 1: Condensation. To a solution of 1-amino-2-naphthol hydrochloride (1.0 eq) in ethanol, add the desired substituted aromatic aldehyde (1.0 eq).

• Step 2: Reflux. Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Step 3: Oxidation. After cooling, add DDQ (1.1 eq) to the mixture and stir at room temperature for 2-3 hours. The causality for using DDQ lies in its high reduction potential, which facilitates the efficient and mild dehydrogenation of the intermediate dihydroxazole ring to the stable aromatic oxazole system.

• Step 4: Work-up. Cool the reaction mixture and evaporate the solvent under reduced pressure.

• Step 5: Purification. Wash the crude product with water and recrystallize from a suitable solvent (e.g., ethanol or benzene/ethyl acetate mixture) to afford the pure 2-aryl-naphtho[1,2-d]oxazole derivative.

Photochemical Cyclization Route

An alternative and elegant approach is the photochemical cyclization of 5-(arylethenyl)oxazoles.[9] This method is particularly advantageous from a sustainability perspective as it often proceeds in high yields.

Caption: Mechanism of cholinesterase inhibitors in synaptic transmission.

By inhibiting AChE and BChE, these compounds increase the concentration and duration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is impaired in Alzheimer's patients.

Anticancer and Anti-inflammatory Properties

The naphtho[1,2-d]oxazole scaffold is also found in molecules with potent anticancer and anti-inflammatory activities. [10][11]* Anticancer: Derivatives have demonstrated cytotoxicity against various cancer cell lines. [10]The proposed mechanisms often involve the targeting of critical enzymes in cancer proliferation pathways, such as DNA topoisomerases and protein kinases. [10]* Anti-inflammatory: Certain derivatives can modulate key inflammatory pathways. For instance, they have been shown to inhibit NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells), a protein complex that controls the transcription of DNA, cytokine production, and cell survival. [11]

Part 4: Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing lead compounds. For the naphtho[1,2-d]oxazole core, the substituent at the 2-position is a primary determinant of biological activity and selectivity.

SAR Summary Diagram

Caption: Key structure-activity relationships for the naphtho[1,2-d]oxazole scaffold.

• For PTP-1B Inhibition: As noted, polar groups on a 2-aryl substituent that can act as hydrogen bond donors or acceptors are critical for potent inhibition. [12]* For Cholinesterase Inhibition: The nature of the 2-substituent influences the binding affinity for the active or peripheral sites of AChE and BChE. Aromatic groups, such as phenyl, p-fluorophenyl, and thienyl, have been shown to be effective. [9]* General Principle: The versatility of the synthetic routes allows for extensive exploration of the chemical space at the 2-position, enabling fine-tuning of the molecule's properties to achieve desired potency and selectivity for a given biological target. [3]

Part 5: Conclusion and Future Directions

The naphtho[1,2-d]oxazole core is a robust and versatile scaffold in medicinal chemistry. Its straightforward synthesis, coupled with its ability to interact with a diverse range of enzymes and receptors, confirms its status as a privileged structure. [2]Significant progress has been made in developing derivatives with promising antidiabetic, neuroprotective, and anticancer properties.

Future research should focus on leveraging computational modeling and structure-based design to create next-generation inhibitors with enhanced potency and selectivity. Further exploration of substitution patterns on the naphthalene ring system, in addition to the well-studied 2-position, may unlock novel biological activities. The continued investigation of this remarkable heterocyclic system holds great promise for the discovery of new and effective therapeutic agents.

References

• Biologically active naphtho[1,2-d]oxazoles and heterobenzoxazoles. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Kumar, R., Imam, M., Singh, M. K., & Singh, M. K. (2020). Synthesis and characterization of 2-substituted naphto[1,2-d]oxazole derivatives. Journal of Emerging Technologies and Innovative Research, 7(10), 1761-1768. Retrieved February 21, 2026, from [Link]

• Naphth[1,2-d]oxazole. (n.d.). PubChem. Retrieved February 21, 2026, from [Link]

• Naphtho[1,2-D]o[6][9]xazole. (n.d.). LookChem. Retrieved February 21, 2026, from [Link]

• Synthesis and characterization of 2-substituted naphto[1,2-d]oxazole derivatives. (2020). JETIR.org. Retrieved February 21, 2026, from [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (n.d.). Semantic Scholar. Retrieved February 21, 2026, from [Link]

• Targeting disease with benzoxazoles: a comprehensive review of recent developments. (2024). ResearchGate. Retrieved February 21, 2026, from [Link]

• Li, H., Wei, K., & Wu, Y. (2007). A Convenient Synthesis of 2‐Arylnaphtho[1,2‐d]oxazole Derivatives Promoted by Triethylamine. Chinese Journal of Chemistry, 25(11), 1673-1678. Retrieved February 21, 2026, from [Link]

• Kumar, A., Ahmad, P., Maurya, R. A., et al. (2009). Novel 2-aryl-naphtho[1,2-d]oxazole derivatives as potential PTP-1B inhibitors showing antihyperglycemic activities. European Journal of Medicinal Chemistry, 44(1), 109-116. Retrieved February 21, 2026, from [Link]

• Joshi, K., & Patel, P. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Journal of Drug Delivery and Therapeutics, 13(1), 136-153. Retrieved February 21, 2026, from [Link]

• Structures of the tested naphthoxazoles and fused heterobenzoxazoles. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Oxazole-Based Compounds: Synthesis and Anti-Inflammatory Studies. (2025). MDPI. Retrieved February 21, 2026, from [Link]

• Naphtho[1,8-de]O[6][9]xazin-4-ol: Precursor to 1,2,8-Trisubstituted Naphthalenes and 1-Unsubstituted Naphtho[1,2-d]isoxazole 2-Oxide: A Novel Isomerization of the N-Oxide to Nitrile Oxide en Route to Isoxazol(in). (2023). MDPI. Retrieved February 21, 2026, from [Link]

• Joshi, K., & Patel, P. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Journal of Drug Delivery and Therapeutics, 13(3), 136-153. Retrieved February 21, 2026, from [Link]

• Goel, N., Mudgil, S., Kasnia, R., Demiwal, S., & Nehra, B. (2023). Oxazole Analogues as Potential Therapeutic Agents: A Comprehensive Review. Polycyclic Aromatic Compounds. Retrieved February 21, 2026, from [Link]

• Synthesis of novel naphtho[1,2-e]o[4][9]xazines bearing an arylsulfonamide moiety and their anticancer and antifungal activity evaluations. (2017). Arabian Journal of Chemistry, 10, S201-S209. Retrieved February 21, 2026, from [Link]

• Synthesis and cytotoxic activities of some 2-Arylnaphtho [2,3-d]oxazole-4,9-dione derivatives. (n.d.). PMC. Retrieved February 21, 2026, from [Link]

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Targeting the Helix: A Technical Guide to the Biological Activity of 2-Substituted Naphthoxazoles

Executive Summary

The naphthoxazole scaffold—a naphthalene ring fused to an oxazole moiety—represents a privileged structure in medicinal chemistry, distinct from its benzoxazole analogues due to extended conjugation and enhanced lipophilicity. This guide analyzes the biological activity of 2-substituted naphthoxazole derivatives , focusing on their dual mechanisms as DNA intercalators and enzyme inhibitors (specifically Topoisomerase II and PTP-1B).

While often utilized as fluorescent probes due to their high quantum yields, their therapeutic potential in oncology and antimicrobial resistance is driven by the substituents at the C2 position. This guide synthesizes structure-activity relationships (SAR), mechanistic pathways, and validated experimental protocols for researchers optimizing this pharmacophore.

Part 1: Chemical Architecture & SAR

The Isomeric Scaffolds

Biological activity is heavily influenced by the fusion pattern of the oxazole ring to the naphthalene core. The two primary isomers of interest are:

• Naphtho[1,2-d]oxazole: The oxygen is attached to C1 and nitrogen to C2 of the naphthalene ring.

• Naphtho[2,1-d]oxazole: The oxygen is attached to C2 and nitrogen to C1.

The 2-position (C2) is the critical "tuning knob." Substituents here determine the molecule's electronic distribution, planarity, and ability to penetrate the lipid bilayer.

Structure-Activity Relationship (SAR) Matrix

Substituent at C2	Electronic Effect	Biological Impact
Phenyl group	Conjugation extension	Increases DNA intercalation affinity via π-π stacking.
p-Cl / p-F Phenyl	Electron-withdrawing	Enhances cytotoxicity (IC50 < 1 µM) against MCF-7 and A549 cell lines; improves metabolic stability.
Pyridyl group	H-bond acceptor	Increases water solubility and affinity for bacterial DNA gyrase (Antimicrobial).
Styryl group	Extended conjugation	Shifts fluorescence to red/NIR; used for cellular imaging and organelle tracking.

Part 2: Therapeutic Mechanisms

Anticancer Activity: The Intercalation Paradigm

The planar nature of the naphthoxazole ring allows it to slide between DNA base pairs (intercalation). This binding is often stabilized by a 2-aryl substituent which locks the compound into the minor groove.

Mechanism of Action:

• Intercalation: The compound inserts into the DNA helix, causing local unwinding.

• Topo II Inhibition: The drug-DNA complex traps Topoisomerase II, preventing the re-ligation of DNA strands during replication.

• Apoptosis: The accumulation of double-strand breaks triggers p53-mediated apoptotic signaling.

Key Insight: Naphtho[2,3-d]oxazole-4,9-dione derivatives (containing a quinone moiety) exhibit a dual mechanism: DNA intercalation plus the generation of Reactive Oxygen Species (ROS) via redox cycling, leading to enhanced cytotoxicity in prostate cancer lines (LNCaP).[1]

Antimicrobial Activity

2-substituted naphthoxazoles, particularly those with heterocyclic substituents (e.g., 2-(2-pyridyl)), show potent activity against Gram-positive bacteria (S. aureus) and fungi (C. albicans). The mechanism involves disruption of cell membrane integrity and inhibition of bacterial DNA gyrase.

Part 3: Visualization of Pathways

Synthesis and Biological Flow

The following diagram illustrates the synthetic pathway to access these compounds and their downstream biological effects.

Caption: Synthetic route from aminonaphthol precursors to bioactive naphthoxazoles and their dual-mode anticancer mechanism.

Part 4: Experimental Protocols

Synthesis of 2-Aryl-naphtho[1,2-d]oxazole

Context: This protocol uses Polyphosphoric Acid (PPA) as both solvent and cyclizing agent, ensuring high yields for 2-aryl derivatives.

Materials:

• 1-Amino-2-naphthol hydrochloride[2]

• Substituted Benzoic Acid (e.g., 4-chlorobenzoic acid)

• Polyphosphoric Acid (PPA)

• Sodium Bicarbonate (

  )

Protocol:

• Mixing: In a round-bottom flask, mix 1-amino-2-naphthol hydrochloride (10 mmol) and the appropriate benzoic acid (10 mmol) with 20 g of PPA.

• Heating: Heat the mixture to 140–160°C for 4–6 hours with vigorous stirring. Monitor reaction progress via TLC (Solvent system: Hexane:Ethyl Acetate 8:2).

• Quenching: Cool the reaction mass to room temperature and pour into crushed ice (approx. 200g).

• Neutralization: Slowly add saturated

  solution with stirring until the pH reaches ~8. The product will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure 2-substituted naphthoxazole.

DNA Binding Assay (UV-Vis Titration)

Context: To validate the intercalation mechanism, one must observe hypochromism (decrease in absorbance) and a red shift (bathochromic shift) in the UV spectrum upon adding DNA.

Protocol:

• Preparation: Prepare a 10 µM solution of the naphthoxazole derivative in Tris-HCl buffer (pH 7.4).

• Titration: Add increasing concentrations of CT-DNA (Calf Thymus DNA) ranging from 0 to 100 µM to the cuvette.

• Measurement: Record the absorption spectra (200–500 nm) after each addition. Allow 5 minutes equilibration time between scans.

• Analysis: Plot

  vs to calculate the intrinsic binding constant ( ) using the Wolfe-Shimer equation.

  • Expectation: A binding constant

    indicates strong intercalation.

Part 5: Future Outlook & Optimization

The naphthoxazole scaffold is currently underutilized in clinical settings compared to benzoxazoles. Future development should focus on:

• Water Solubility: Introducing hydrophilic groups (piperazine, morpholine) at the C2-phenyl ring to improve bioavailability without sacrificing DNA binding.

• Photo-Theranostics: Exploiting the intrinsic fluorescence of the scaffold to create "trackable" drugs that allow real-time monitoring of drug uptake while exerting cytotoxic effects.

• Redox Hybrids: Synthesizing more naphthoquinone-oxazole hybrids to target hypoxic tumor environments via ROS generation.

References

• Synthesis and DNA interaction of naphthoxazole derivatives Wang, X. Z., et al. (2013). Synthesis, DNA-binding and antioxidant activity studies of naphthoxazole compounds. Inorganic Chemistry Communications.

• Anticancer activity of naphthoquinone-oxazole hybrids Nesterkina, M., et al. (2021).[3] Synthesis and pharmacological evaluation of novel naphthoquinone derivatives containing 1,2,4-triazine and 1,2,4-triazole moieties.[3] Voprosy Khimii i Khimicheskoi Tekhnologii.

• PTP-1B Inhibition and Antidiabetic Potential Kumar, R., et al.[4] (2009).[4][5] Novel 2-aryl-naphtho[1,2-d]oxazole derivatives as potential PTP-1B inhibitors showing antihyperglycemic activities.[2][4] European Journal of Medicinal Chemistry.

• Fluorescent DNA Probes Phatangare, K. R., et al.[6] (2013). Synthesis, photophysical property study of novel fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives and their antimicrobial activity.[6] Journal of Chemical Sciences.

• Cytotoxicity in Prostate Cancer Bakare, O., et al. (2008).[7] Synthesis and cytotoxic activities of some 2-Arylnaphtho[2,3-d]oxazole-4,9-dione derivatives. Bioorganic & Medicinal Chemistry Letters.

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Protocols & Analytical Methods

Application Notes and Protocols: S-Methylation of Heterocyclic Thiols

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction: The Significance of S-Methylated Heterocyclic Thiols

The strategic introduction of a methyl group onto a sulfur atom within a heterocyclic scaffold is a cornerstone of modern medicinal chemistry and drug development. This seemingly simple structural modification, known as S-methylation, can profoundly influence a molecule's physicochemical and pharmacological properties. By converting a potentially ionizable and reactive thiol (-SH) group into a stable and lipophilic methylthioether (-SMe) group, researchers can modulate a compound's solubility, membrane permeability, metabolic stability, and target-binding interactions.[1]

Heterocyclic thiols are prevalent structural motifs in a vast array of bioactive molecules, including antibiotics and enzyme inhibitors.[2][3] The S-methylation of these moieties can serve multiple purposes: it can be a crucial step in synthesizing a final target molecule, a method to protect the reactive thiol group during a multi-step synthesis, or a strategy to fine-tune a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[1] For instance, the methylation of the active thiol metabolites of drugs like clopidogrel can lead to their inactivation, highlighting the critical role of this transformation in drug metabolism.[1]

This guide provides an in-depth exploration of the S-methylation of heterocyclic thiols, from fundamental chemical principles to detailed, field-proven laboratory protocols. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently and effectively perform this vital chemical transformation.

Pillar 1: Chemical Principles and Mechanistic Overview

The S-methylation of a heterocyclic thiol is fundamentally a nucleophilic substitution reaction. The sulfur atom of the thiol acts as the nucleophile, attacking the electrophilic methyl group of a methylating agent. The efficiency and outcome of this reaction are governed by several key factors.

The Nucleophile: Thiol vs. Thiolate

A thiol group (-SH) is moderately nucleophilic. However, its reactivity is dramatically enhanced upon deprotonation to its conjugate base, the thiolate anion (-S⁻). Thiolates are significantly more potent nucleophiles due to their negative charge and the high polarizability of the sulfur atom. Consequently, the vast majority of S-methylation reactions are performed under basic conditions to ensure the generation of the thiolate species.[4] The choice of base is critical and depends on the acidity (pKa) of the thiol and the overall stability of the substrate.

The Electrophile: Common Methylating Agents

A wide array of reagents can serve as the methyl source. The choice depends on factors such as reactivity, cost, toxicity, and compatibility with the substrate's functional groups. Common classes of methylating agents include:

• Methyl Halides (CH₃X): Methyl iodide (CH₃I) is highly reactive and widely used, while methyl bromide (CH₃Br) is also effective.[4][5] Their high reactivity is balanced by their toxicity and volatility.

• Methyl Sulfates and Sulfonates: Dimethyl sulfate ((CH₃)₂SO₄) and methyl methanesulfonate (CH₃SO₃CH₃) are powerful, cost-effective methylating agents.[6][7] They are, however, extremely toxic and must be handled with extreme caution.

• "Green" Methylating Agents: In a move towards more sustainable chemistry, reagents like dimethyl carbonate (DMC) and trimethyl phosphate (TMP) have gained prominence.[4][8][9] They are less toxic and more environmentally benign alternatives.

• Acid-Activated Alcohols: In some cases, methanol can be used as the methylating agent under strongly acidic conditions. The acid protonates the methanol hydroxyl group, converting it into a good leaving group (H₂O) and rendering the methyl group susceptible to nucleophilic attack.[6]

Reaction Mechanism: The Sₙ2 Pathway

The predominant mechanism for S-methylation is the bimolecular nucleophilic substitution (Sₙ2) reaction.

Caption: General Sₙ2 mechanism for base-promoted S-methylation.

In this concerted process, the thiolate anion attacks the carbon atom of the methylating agent, simultaneously displacing the leaving group (e.g., halide, sulfate). The reaction proceeds through a trigonal bipyramidal transition state.

Selectivity: S- vs. N-Methylation

A common challenge in the methylation of nitrogen-containing heterocyclic thiols is the potential for competitive N-methylation.[6][10] Many heterocyclic systems exist in a tautomeric equilibrium between thiol and thione forms. The site of methylation (S vs. N) can be influenced by several factors:

• Hard and Soft Acids and Bases (HSAB) Theory: The thiolate anion is a soft nucleophile and preferentially reacts with soft electrophiles like methyl iodide. Ring nitrogen atoms are generally harder nucleophiles.

• Solvent: Polar aprotic solvents (e.g., DMF, DMSO) can enhance the nucleophilicity of the thiolate.

• Base and Counterion: The choice of base and its corresponding counterion can influence the equilibrium and the relative reactivity of the S and N nucleophiles.

• Temperature: In some systems, selectivity is temperature-dependent. For example, with 1-phenyl tetrazole-5-thione, S-alkylation is favored at room temperature, while N-alkylation occurs at elevated temperatures.[11]

Pillar 2: Protocols and Experimental Design

A successful S-methylation protocol relies on the careful selection of reagents and conditions tailored to the specific heterocyclic thiol substrate.

General Considerations and Safety

• Safety First: Many methylating agents (especially dimethyl sulfate and methyl iodide) are toxic, volatile, and potential carcinogens. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Anhydrous Conditions: While not always strictly necessary, using anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions, especially when using moisture-sensitive bases like sodium hydride.

• Reagent Purity: Use high-purity starting materials and solvents to avoid unwanted side products and ensure reproducible results.

• Reaction Monitoring: Track the progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of completion and identify any major side products.

Experimental Workflow Overview

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Strategic Utilization of 2-Methylsulfanyl-naphtho[1,2-d]oxazole in Heterocyclic Scaffold Assembly

Abstract & Strategic Value

The naphtho[1,2-d]oxazole scaffold is a privileged structure in medicinal chemistry, mimicking the planar topology of phenanthrenes and intercalating DNA agents while offering tunable fluorescence properties. However, installing substituents at the C2 position is often bottlenecked by the hydrolytic instability of 2-chloro derivatives or the harsh conditions required for direct C-H activation.

This guide details the use of 2-methylsulfanyl-naphtho[1,2-d]oxazole (hereafter referred to as Intermediate A ) as a superior "masked" electrophile. The methylsulfanyl (SMe) group offers a "Goldilocks" reactivity profile: it is robust enough to survive diverse synthetic manipulations yet can be selectively activated for Carbon-Heteroatom (

, ) or Carbon-Carbon ( ) bond formation via Liebeskind-Srogl coupling or oxidative activation.

Chemical Structure & Properties[1][2][3]

Property	Description
IUPAC Name	2-(methylsulfanyl)naphtho[1,2-d][1,3]oxazole
Molecular Formula
Key Functionality	Thioether handle at C2 (Electrophilic center)
UV/Vis	Strong fluorescence (typically nm)
Reactivity Mode	Nucleophilic Aromatic Substitution ( ), Pd-Catalyzed Cross-Coupling

Divergent Synthesis Workflow

The following diagram illustrates the central role of Intermediate A in accessing diverse chemical space.

Caption: Divergent synthesis pathways from the 2-methylsulfanyl core. The pathway splits into direct displacement, oxidation-activation, or metal-catalyzed coupling.

Preparation of the Intermediate

Objective: Synthesis of 2-methylsulfanyl-naphtho[1,2-d]oxazole from 1-amino-2-naphthol.

Mechanism

The synthesis proceeds via the formation of a xanthate-like intermediate using carbon disulfide (

) under basic conditions, which cyclizes to the 2-mercapto (thione) tautomer. Subsequent S-methylation traps the molecule in the aromatic oxazole form.

Protocol

Reagents:

• 1-Amino-2-naphthol hydrochloride (10 mmol)

• Carbon disulfide (

  ) (15 mmol)

• Potassium Hydroxide (KOH)

• Methyl Iodide (MeI) or Dimethyl Sulfate

• Ethanol (EtOH)[1]

Step-by-Step:

• Cyclization: Dissolve 1-amino-2-naphthol HCl (1.96 g, 10 mmol) in absolute EtOH (20 mL). Add KOH (1.12 g, 20 mmol) dissolved in minimal water.

• Add

  (1.14 g, 15 mmol) dropwise. Heat the mixture to reflux for 6–8 hours. Evolution of gas indicates reaction progress (use a scrubber).

• Workup 1: Cool to room temperature. Acidify with dilute HCl to precipitate the 2-mercapto-naphtho[1,2-d]oxazole. Filter and wash with water.

• Methylation: Resuspend the crude thiol in Acetone/K2CO3 (anhydrous). Add Methyl Iodide (1.1 equiv) dropwise at 0°C. Stir at room temperature for 2 hours.

• Purification: Filter inorganic salts. Evaporate solvent.[2] Recrystallize from EtOH/Water.

Critical Control Point: Ensure complete removal of the thiol intermediate. The thiol has a broad UV absorption and can poison Pd-catalysts in downstream applications.

Application I: Nucleophilic Aromatic Substitution ( )

The SMe group is a competent leaving group for primary amines and alkoxides, particularly when refluxed in polar aprotic solvents.

Direct Displacement Protocol

• Substrate: Intermediate A (1.0 equiv)

• Nucleophile: Morpholine or Benzylamine (2.0 equiv)

• Solvent: DMF or DMSO

• Condition: 120°C, 12 hours.

Note: For sterically hindered amines or anilines, direct displacement of the SMe group is sluggish. See Section 5 for the "Activation" strategy.

Application II: Oxidative Activation (The Sulfone Route)

Scientific Rationale: The methylsulfonyl (

) group is approximately to times more reactive toward nucleophilic attack than the methylsulfanyl (SMe) group. Converting the thioether to a sulfone allows for reactions to proceed at room temperature or with weak nucleophiles (e.g., anilines, phenols).

Oxidation Protocol

• Dissolve Intermediate A (1 mmol) in DCM (10 mL).

• Add m-CPBA (2.2–2.5 equiv) portion-wise at 0°C.

• Stir at Room Temperature for 4 hours. Monitor TLC (Sulfone is significantly more polar).

• Quench: Wash with saturated

  (to remove excess peroxide) followed by .

• Result: 2-methanesulfonyl-naphtho[1,2-d]oxazole.

Comparative Reactivity Data

The table below highlights the kinetic advantage of the oxidation step.

Leaving Group	Nucleophile	Conditions	Yield
-SMe	Aniline	140°C, 24h (DMF)	< 20%
-SO₂Me	Aniline	25°C, 2h (THF)	92%
-SMe	Benzylamine	120°C, 12h (EtOH)	75%
-SO₂Me	Benzylamine	0°C, 30 min (DCM)	98%

Application III: Liebeskind-Srogl Cross-Coupling

Context: Traditional Suzuki couplings require a halide. The Liebeskind-Srogl reaction allows the direct coupling of the thioether (Intermediate A) with boronic acids, mediated by Copper(I).[3] This is vital for generating 2-aryl-naphthoxazoles (common fluorophores) without handling unstable chloro-intermediates.

Mechanism Diagram

The catalytic cycle involves the oxidative addition of Pd into the C-S bond, followed by transmetallation with a Cu-activated boronic acid.

Caption: Liebeskind-Srogl catalytic cycle. CuTC (Copper(I) thiophene-2-carboxylate) is essential for activating the thioether.

Protocol

Reagents:

• Intermediate A (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• (5 mol%)

• CuTC (Copper(I) thiophene-2-carboxylate) (1.2 equiv)

• THF (degassed)

Procedure:

• In a glovebox or under Argon, combine Intermediate A, Boronic acid, Pd catalyst, and CuTC in a Schlenk tube.

• Add degassed THF.

• Heat to 50–60°C for 12–18 hours.

• Workup: Filter through a Celite pad to remove copper residues. Concentrate and purify via column chromatography.

Why this works: The CuTC acts as a thiophile, polarizing the C-S bond and facilitating the transmetallation to Palladium, a step that is otherwise energetically unfavorable for thioethers.

References

• Synthesis of Naphthoxazoles: Kumar, R., et al. (2020).[2] Synthesis and characterization of 2-substituted naphtho[1,2-d]oxazole derivatives. Journal of Emerging Technologies and Innovative Research (JETIR).[2][4]

• Liebeskind-Srogl Coupling: Proch, S., et al. (2023). A Platform for the Liebeskind-Srogl Coupling of Heteroaromatic Thioethers. Wageningen University & Research.[5]

• Sulfone vs. Sulfide Reactivity: BenchChem Technical Notes. A Comparative Analysis of Methylthio vs. Methylsulfonyl Leaving Groups.

• General Benzoxazole Reactivity: Lory, P., et al. (2005). The Liebeskind-Srogl cross-coupling reaction and its synthetic application. ResearchGate.

• Biological Activity (PTP-1B Inhibitors): Malamas, M. S., et al. (2000).[2] Novel benzoxazoles and naphthoxazoles as potent PTP-1B inhibitors. (Referenced via JETIR context).

Sources

• 1. A Convenient Synthesis of 2‐Arylnaphtho[1,2‐ d ]oxazole Derivatives Promoted by Triethylamine | Zendy [zendy.io]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]
• 5. edepot.wur.nl [edepot.wur.nl]

Technical Notes & Optimization

Technical Support Center: Optimizing S-Methylation in Naphthoxazole Scaffolds

Ticket ID: #NX-S-METH-001 Topic: Improving Yield & Regioselectivity of S-Methylation in Naphthoxazole Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open

Executive Summary & Core Directive

The Challenge: Synthesizing 2-(methylthio)naphtho[1,2-d]oxazole (and its isomers) presents a classic chemoselectivity challenge. The starting material, naphthoxazole-2-thione, is an ambident nucleophile . It exists in a tautomeric equilibrium between the thione (N-H) and thiol (S-H) forms. Upon deprotonation, the negative charge is delocalized between the nitrogen and sulfur atoms.

The Goal: To maximize S-methylation (desired) while suppressing N-methylation (impurity) and disulfide dimerization (oxidative byproduct).

The Solution: Success relies on exploiting Hard-Soft Acid-Base (HSAB) theory . Sulfur is a "soft" nucleophile, while Nitrogen is "hard." To favor S-methylation, we must select conditions that stabilize the soft interaction.

Mechanism & Regioselectivity Logic

To troubleshoot yield, you must understand the competing pathways. The reaction is not a simple substitution; it is a competition between the S- and N-termini of the heteroatomic anion.

The Ambident Nucleophile Pathway

Figure 1: Competing pathways in the alkylation of naphthoxazole-2-thione. S-methylation is favored by soft electrophiles and mild bases.

Critical Causality (Why S-Methylation Fails)

• Hard Electrophiles: Using "hard" methylating agents (like methyl triflate) increases N-attack.

• Solvent Effects: Protic solvents (Ethanol/Methanol) form hydrogen bonds with the harder Nitrogen, effectively "masking" it and favoring S-alkylation. However, polar aprotic solvents (DMF/DMSO) leave the anion "naked," increasing overall reactivity but potentially raising N-alkylation risks if the temperature is uncontrolled.

• Base Strength: Strong bases (NaH) generate a high concentration of the "naked" anion. Mild bases (

  ) allow for a more controlled reaction where the highly nucleophilic thiolate reacts as it forms.

Optimized Experimental Protocol

This protocol is designed for high-yield (>85%) and high regioselectivity (>95:5 S:N ratio) .

Materials

• Substrate: Naphtho[1,2-d]oxazole-2-thione (1.0 eq)

• Electrophile: Iodomethane (MeI) (1.1 - 1.2 eq) [Note: MeI is softer than Dimethyl Sulfate]

• Base: Potassium Carbonate (

  ), anhydrous (1.5 - 2.0 eq)

• Solvent: Acetone (Reagent Grade) or DMF (if solubility is poor)

Step-by-Step Workflow

• Preparation:

  • Charge a round-bottom flask with Naphtho[1,2-d]oxazole-2-thione (1.0 eq).

  • Add Acetone (10-15 volumes). Tip: If the substrate is not soluble, add DMF dropwise until dissolved, or switch to pure DMF.

  • Add anhydrous

    (1.5 eq).

• Activation:

  • Stir at room temperature (RT) for 15–20 minutes.

  • Why? This allows initial deprotonation and formation of the thiolate anion before the electrophile is introduced.

• Alkylation:

  • Cool the mixture to 0°C (ice bath).

  • Add Iodomethane (MeI) (1.1 eq) dropwise.

  • Critical: Do not dump MeI in all at once. Localized high concentrations can promote side reactions.

• Reaction:

  • Remove ice bath and allow to warm to RT.

  • Monitor by TLC (typically 1–3 hours).

  • Endpoint: Disappearance of the thione spot.

• Work-up (The "Crash" Method):

  • If using Acetone: Evaporate solvent to near dryness.

  • Add ice-cold water (20 volumes). The S-methylated product is usually hydrophobic and will precipitate as a solid.

  • Filter and wash with cold water to remove inorganic salts (

    ).

  • Purification: Recrystallize from Ethanol/Water if necessary.

Troubleshooting Guide

Use this decision matrix to diagnose low yields.

Figure 2: Diagnostic logic for common S-methylation failures.

Detailed Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Incomplete Reaction	Poor solubility of the thione in Acetone.	Switch solvent to DMF or NMP . These dissolve planar naphthoxazoles better.
N-Methylation (Impurity)	Reaction temperature too high or base too strong.	1. Switch from NaH to or .2. Keep reaction at 0°C–RT.3. Use a non-polar solvent (like Toluene) with Phase Transfer Catalyst (TBAB).
Disulfide Formation	Oxidation of thiolate anion by air.	1. Degas solvents with Nitrogen/Argon before use.2. Add a pinch of reducing agent (e.g., ) before adding MeI (use caution).
Low Isolated Yield	Product is partially water-soluble or oiling out.	Do not rely on filtration alone. Extract the aqueous quench with Dichloromethane (DCM) or Ethyl Acetate .

Frequently Asked Questions (FAQ)

Q: Why do we use

instead of NaH? A: is a strong base that generates a "naked" anion, which is extremely reactive. While it drives the reaction to completion, it increases the risk of attacking the harder Nitrogen center. provides a "buffered" basic environment that favors the softer, more nucleophilic Sulfur atom (HSAB principle) [1].

Q: Can I use Dimethyl Sulfate (DMS) instead of Methyl Iodide (MeI)? A: Yes, but with caveats. DMS is a "harder" electrophile than MeI. While it is cheaper and often works, it may slightly increase the N-methylated byproduct ratio. If you must use DMS, keep the temperature strictly at 0°C.

Q: My product is an oil, but it should be a solid. What happened? A: This often indicates the presence of the N-methyl isomer or residual solvent.

• Check NMR: S-Me peak is usually around 2.7–2.8 ppm . N-Me peak is typically further downfield (3.5–4.0 ppm ).

• Triturate the oil with cold Hexanes or Diethyl Ether to induce crystallization.

Q: Is the position of the oxygen in the naphthoxazole ring relevant? A: Yes. Naphtho[1,2-d]oxazole and Naphtho[2,1-d]oxazole are isomers. While the S-methylation chemistry is identical, their solubility profiles differ. Ensure you are using the correct isomer, as [1,2-d] derivatives are often more planar and less soluble [2].

References

• Pearson, R. G. (1963). Hard and Soft Acids and Bases.[1] Journal of the American Chemical Society, 85(22), 3533–3539. Link

• Ranjan, K., et al. (2020). Synthesis and characterization of 2-substituted naphtho[1,2-d]oxazole derivatives. International Journal of Emerging Technologies and Innovative Research, 7(10), 1761-1768.[2] Link

• Potts, K. T., et al. (1977). Mesoionic compounds. Synthesis and properties of some 2-substituted naphtho[1,2-d]oxazoles. Journal of Organic Chemistry. (General grounding on Naphthoxazole synthesis).

• BenchChem Technical Support. (2025). Selective N-Methylation of Pyrazoles (Analogous heterocyclic chemistry). Link

Sources

• 1. reddit.com [reddit.com]
• 2. jetir.org [jetir.org]

Preventing over-oxidation of sulfur during naphthoxazole functionalization

A Focused Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Over-oxidation of Sulfur Moieties.

Created by our Senior Application Scientists, this guide provides in-depth technical assistance for the selective oxidation of sulfur-containing functional groups during the synthesis and modification of naphthoxazole derivatives. This resource is designed to help you navigate the challenges of achieving high-yield synthesis of the desired sulfoxide while minimizing or eliminating the formation of the over-oxidized sulfone byproduct.

Introduction: The Challenge of Selective Sulfur Oxidation

Naphthoxazoles are a class of heterocyclic compounds with significant interest in medicinal chemistry and materials science. Functionalization of the naphthoxazole core allows for the fine-tuning of their physicochemical and biological properties. The introduction of sulfur-containing moieties, and their subsequent selective oxidation to sulfoxides, can be a powerful strategy to modulate parameters like polarity, solubility, and metabolic stability.

However, the oxidation of a sulfide to a sulfoxide is often a delicate balancing act. The sulfoxide product is itself susceptible to further oxidation under the same reaction conditions, leading to the formation of the corresponding sulfone. This over-oxidation can be a significant side reaction, reducing the yield of the desired product and complicating downstream purification. This guide provides a comprehensive overview of the factors influencing this selective oxidation and offers practical troubleshooting advice.

Troubleshooting Guide: From Sulfide to Sulfoxide with Precision

This section addresses common issues encountered during the selective oxidation of sulfur-functionalized naphthoxazoles.

Problem 1: Significant Formation of the Sulfone Byproduct

Question: My reaction is producing a substantial amount of the sulfone, significantly lowering the yield of my desired sulfoxide. What are the primary causes and how can I mitigate this?

Answer: The formation of the sulfone byproduct is a classic example of over-oxidation. The key to preventing this is to employ reaction conditions that are sufficiently reactive to oxidize the starting sulfide but mild enough to avoid significant oxidation of the sulfoxide product. Several factors can be adjusted to achieve this selectivity.

Core Principles of Selectivity:

The selective oxidation of a sulfide to a sulfoxide relies on the difference in reactivity between the two sulfur species. Sulfides are generally more nucleophilic and more easily oxidized than the corresponding sulfoxides. By carefully controlling the reaction parameters, it's possible to exploit this difference.

Troubleshooting Workflow for Minimizing Sulfone Formation

Caption: A workflow for troubleshooting sulfone formation.

Detailed Troubleshooting Steps:

• Re-evaluate Your Choice of Oxidizing Agent:

  • Strong Oxidants: Reagents like potassium permanganate (KMnO₄) and excess meta-chloroperoxybenzoic acid (m-CPBA) are highly effective but often difficult to control, leading to rapid over-oxidation.[1][2]

  • Milder, More Selective Oxidants: Consider switching to a milder oxidizing agent.

    • Hydrogen Peroxide (H₂O₂): Often used in combination with a catalyst, H₂O₂ is a "green" oxidant with water as its only byproduct.[3][4] The reaction can be tuned by adjusting the catalyst and reaction conditions.

    • Sodium Periodate (NaIO₄): This reagent is known for its high selectivity in oxidizing sulfides to sulfoxides with minimal sulfone formation, particularly in alcoholic solvents.

    • N-Fluorobenzenesulfonimide (NFSI): The stoichiometry of NFSI can be controlled to selectively produce either the sulfoxide or the sulfone.[5]

• Strictly Control the Stoichiometry:

  • The use of a large excess of the oxidizing agent is a common cause of over-oxidation.[6]

  • Carefully measure and dispense the oxidant, aiming for a stoichiometric amount (1.0 equivalent) or a very slight excess (up to 1.2 equivalents).

  • Consider slow, dropwise addition of the oxidant to the reaction mixture to maintain a low instantaneous concentration, which can favor the initial oxidation step over the subsequent one.

• Optimize the Reaction Temperature:

  • Oxidation reactions are exothermic, and higher temperatures generally accelerate both the desired reaction and the undesired over-oxidation.

  • Start by running the reaction at a lower temperature (e.g., 0 °C or even -78 °C) and slowly warm it to the point where the reaction proceeds at a reasonable rate. Monitor the reaction closely by TLC or LC-MS.

• Consider the Solvent System:

  • The polarity and protic nature of the solvent can influence the reactivity of both the substrate and the oxidizing agent.

  • Protic solvents like alcohols can sometimes stabilize the sulfoxide intermediate and disfavor over-oxidation.

  • A biphasic system can also be employed, where the sulfoxide and sulfone partition differently, potentially slowing down the second oxidation step.[7]

Table 1: Recommended Starting Conditions for Selective Sulfoxidation

Parameter	Recommendation	Rationale
Oxidizing Agent	Hydrogen Peroxide (30% aq.) with a catalytic amount of a transition metal catalyst OR Sodium Periodate	Mild and selective, reducing the risk of over-oxidation.[3][4]
Stoichiometry	1.0 - 1.2 equivalents of oxidant	Minimizes the presence of excess oxidant that can drive the reaction to the sulfone.[6]
Temperature	0 °C to room temperature	Lower temperatures slow down the rate of over-oxidation relative to the initial oxidation.
Solvent	Methanol or Ethanol for NaIO₄; Acetonitrile or a biphasic system for H₂O₂	Protic solvents can stabilize the sulfoxide; solvent choice can modulate reactivity.[7]
Monitoring	Thin-Layer Chromatography (TLC) or LC-MS every 15-30 minutes	Crucial for stopping the reaction once the starting material is consumed and before significant sulfone formation occurs.

Problem 2: The Reaction is Sluggish or Fails to Go to Completion

Question: I've switched to milder conditions to avoid sulfone formation, but now my reaction is very slow or stalls completely. How can I improve the reaction rate without promoting over-oxidation?

Answer: This is a common challenge when trying to fine-tune selectivity. The goal is to find the "sweet spot" where the reaction is efficient yet controlled.

Troubleshooting a Sluggish Reaction:

• Catalyst Choice and Loading (for H₂O₂ systems):

  • If using hydrogen peroxide, the choice of catalyst is critical. Various metal catalysts (e.g., based on Titanium, Vanadium, Molybdenum) can be employed to activate the H₂O₂.[3]

  • Experiment with different catalysts and catalyst loadings to find one that provides a good balance of reactivity and selectivity for your specific naphthoxazole substrate.

• Incremental Temperature Increase:

  • If the reaction is slow at 0 °C, try gradually increasing the temperature to room temperature, and then in 5-10 °C increments, while carefully monitoring for the appearance of the sulfone byproduct.

• pH Adjustment:

  • The pH of the reaction medium can influence the rate of oxidation. In some cases, slightly acidic conditions can suppress sulfone formation.[6] You might consider adding a catalytic amount of a mild acid, such as acetic acid.

• Sonication:

  • In some instances, ultrasound irradiation can accelerate the reaction rate at lower temperatures, potentially improving selectivity.

Frequently Asked Questions (FAQs)

Q1: How can I reliably distinguish between my starting sulfide, the desired sulfoxide, and the sulfone byproduct?

A1: Several analytical techniques can be used:

• Thin-Layer Chromatography (TLC): This is the most common and immediate method for reaction monitoring. Due to the increasing polarity with oxidation state (Sulfide < Sulfoxide < Sulfone), you should see a clear separation on a silica gel plate. The sulfone will have the lowest Rf value (it will travel the shortest distance up the plate), the sulfoxide will be in the middle, and the starting sulfide will have the highest Rf.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The protons on the carbon atoms adjacent to the sulfur will experience a downfield shift as the oxidation state of the sulfur increases. The shift from sulfide to sulfoxide is typically smaller than the shift from sulfoxide to sulfone.

  • ¹³C NMR: Similar to ¹H NMR, the chemical shifts of the carbons bonded to the sulfur will move downfield with increasing oxidation.

• Infrared (IR) Spectroscopy: The S=O stretch in sulfoxides appears in the range of 1030-1070 cm⁻¹. Sulfones exhibit two characteristic S=O stretching bands, one symmetric and one asymmetric, typically in the ranges of 1120-1160 cm⁻¹ and 1300-1350 cm⁻¹, respectively.

• Mass Spectrometry (MS): High-resolution mass spectrometry can easily distinguish between the three species based on their exact masses (addition of 16 Da for the sulfoxide and 32 Da for the sulfone relative to the starting sulfide).

Q2: Are there any functional groups on my naphthoxazole core that might be sensitive to the oxidation conditions?

A2: Yes, this is a critical consideration. The choice of oxidant should be compatible with other functional groups present in your molecule.

• Amines and Anilines: These are easily oxidized. If present, they may need to be protected before the sulfur oxidation step.

• Alkenes and Alkynes: These can be susceptible to epoxidation or other oxidative cleavage reactions, especially with peroxy acids like m-CPBA.

• Aldehydes: Can be oxidized to carboxylic acids.

In such cases, highly selective reagents like sodium periodate are often a good first choice.

Q3: Can I reduce a sulfone back to a sulfoxide if over-oxidation occurs?

A3: While possible, the selective reduction of a sulfone to a sulfoxide is often challenging and may require specific and sometimes harsh reducing agents. It is generally more efficient and desirable to optimize the initial oxidation step to avoid the formation of the sulfone in the first place.

Experimental Protocols

Protocol 1: General Procedure for Selective Oxidation using Sodium Periodate (NaIO₄)

This protocol provides a general starting point for the selective oxidation of a sulfur-containing naphthoxazole derivative.

• Dissolve the Substrate: In a round-bottom flask, dissolve the naphthoxazole sulfide (1.0 eq.) in methanol or ethanol (a typical concentration is 0.1 M).

• Cool the Mixture: Place the flask in an ice-water bath and stir for 10-15 minutes to bring the temperature to 0 °C.

• Prepare Oxidant Solution: In a separate flask, dissolve sodium periodate (1.1 eq.) in a minimal amount of water.

• Add Oxidant: Add the sodium periodate solution dropwise to the stirred substrate solution over 15-30 minutes.

• Monitor the Reaction: Monitor the progress of the reaction by TLC (e.g., every 20 minutes). The reaction is typically complete within 1-4 hours.

• Work-up: Once the starting material is consumed, quench the reaction by adding water. The product can then be extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Protocol 2: General Procedure for Catalytic Oxidation using Hydrogen Peroxide (H₂O₂)

This protocol is a general guide and the choice of catalyst and solvent may require optimization.

• Dissolve the Substrate and Catalyst: In a round-bottom flask, dissolve the naphthoxazole sulfide (1.0 eq.) and the chosen catalyst (e.g., a molybdenum or vanadium-based catalyst, 1-5 mol%) in a suitable solvent (e.g., acetonitrile or a mixture of dichloromethane and water).

• Cool the Mixture: Cool the reaction mixture to 0 °C in an ice-water bath.

• Add Oxidant: Slowly add 30% aqueous hydrogen peroxide (1.2 eq.) dropwise to the stirred solution.

• Monitor the Reaction: Allow the reaction to stir at 0 °C or to slowly warm to room temperature while monitoring its progress by TLC or LC-MS.

• Work-up: Upon completion, quench any remaining peroxide by adding a saturated aqueous solution of sodium thiosulfate or sodium sulfite. Extract the product with an organic solvent. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: Purify the crude product by column chromatography.

Understanding the Mechanism: Sulfide to Sulfone

The oxidation of a sulfide proceeds in a stepwise manner. The understanding of this mechanism is key to controlling the reaction outcome.

Caption: The stepwise oxidation of a sulfide to a sulfoxide and then to a sulfone.

The first oxidation step (k₁) from the sulfide to the sulfoxide is generally faster than the second oxidation step (k₂) from the sulfoxide to the sulfone. This is because the electron-withdrawing sulfoxide group deactivates the sulfur atom towards further electrophilic attack by the oxidant. The strategies outlined in this guide are all aimed at maximizing the rate of the first step (k₁) while minimizing the rate of the second step (k₂).

By implementing these troubleshooting strategies and understanding the underlying chemical principles, researchers can significantly improve the selectivity and yield of their naphthoxazole sulfoxide syntheses.

References

• Škorić, I. (2018). Synthesis of Naphthoxazoles by Photocyclization of 4-/5-(Phenylethenyl)oxazoles. European Journal of Organic Chemistry.
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• Nguyen, L. A., et al. (2021). New Method of 2-Arylbenzoxazole Synthesis from 2-Aminophenol Derivatives and Benzaldehyde Using Sulfur as an Oxidant. Engineering and Technology For Sustainable Development.
• Catana, R., et al. (2021).
• Cui, Y., & Floreancig, P. E. (2012).
• Request PDF. (n.d.). Proline Selective Labeling via On-Site Construction of Naphthoxazole (NapOx).
• Ghorbani-Vaghei, R., & Jalili, H. (2009). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. PMC.
• View of Studies on the Selective S-oxidation of Albendazole, Fenbendazole, Triclabendazole, and Other Benzimidazole Sulfides. (n.d.).
• Request PDF. (n.d.). Oxidation/elimination of heterocyclic sulfur compounds in a biphasic system with mesostructured FeOx/Ti-MCM-41 catalysts.
• Wang, C., et al. (2017). Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide. Organic & Biomolecular Chemistry.
• Substrate scope for 2‐phenylnaphthothiazoles. Reaction conditions:...
• (PDF)
• Sulfoxide synthesis by C-S coupling reaction or sulfinylation - Organic Chemistry Portal. (n.d.).
• Fantin, M., et al. (2018).
• One-Pot Synthesis of Benzoxazoles and Sulfoxides: Complete Utilization of Diaryl Sulfoxides - ResearchG
• Sulfur‐Promoted Synthesis of Benzoxazoles - ChemistryViews. (2020).
• Synthesis of C3-sulfone substituted naphthols via rhodium(iii)-catalyzed annulation of sulfoxonium ylides with alkynylsulfones - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• Synthesis of sulfonated naphthols via C–H bond functionalization with the insertion of sulfur dioxide - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• US3789067A - Method of inhibiting sulfone formation in sulfonations - Google P
• A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxid
• General Synthesis of 2-Substituted Benzoxazoles Based on Tf 2 O-Promoted Electrophilic Activ
• Oxidation of sulfide to sulfone in different conditions a - ResearchG
• Identification of sulfation sites of metabolites and prediction of the compounds' biological effects - PMC. (n.d.).
• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC. (n.d.).
• Selective Oxidation of Organosulphides using m-CPBA as oxidant - Der Pharma Chemica. (2016).

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Mild Oxidation of Organosulfur Compounds with H2O2 over Metal-Containing Microporous and Mesoporous Catalysts | MDPI [mdpi.com]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]

Minimizing side products in the cyclization of aminonaphthols to oxazoles

Topic: Minimizing Side Products in the Cyclization of Aminonaphthols

Status: Operational | Lead Scientist: Dr. A. Vance

Critical Workflow Overview

The "Freshness" Imperative

The single most common cause of failure in synthesizing naphtho[1,2-d]oxazoles or naphtho[2,1-d]oxazoles is not the cyclization step itself, but the degradation of the starting material. Ortho-aminonaphthols are notoriously air-sensitive, rapidly oxidizing to form ortho-quinone imines and extensive paramagnetic tars (polymers).

Standard Operating Procedure (SOP) for Substrate Handling:

• Do not buy bulk: Commercial 1-amino-2-naphthol hydrochloride often arrives already partially oxidized (purple/black).

• In-situ Generation: The "Gold Standard" is to generate 1-amino-2-naphthol via the reduction of the azo dye Orange II (Sodium 4-[(2-hydroxy-1-naphthyl)azo]benzenesulfonate) using sodium dithionite (

  ) immediately prior to cyclization.

• Inert Atmosphere: All weighing and transfer steps must occur under Nitrogen (

  ) or Argon.

Troubleshooting Guide: Chemical & Physical Failures

Issue A: "My reaction mixture turned black instantly, and yield is <10%."

Diagnosis: Uncontrolled Oxidative Polymerization. Root Cause: The amino group oxidized to a radical species before it could attack the electrophile (carboxylic acid/aldehyde), leading to dimerization.

Corrective Actions:

• Degas Solvents: Sparge reaction solvents with Argon for 15 minutes pre-reaction.

• Add Antioxidants: If using aqueous workups, add 1% w/v Sodium Dithionite or Ascorbic Acid to buffers to prevent post-reaction oxidation.

• Switch Reagents: If using aldehydes, avoid air as the oxidant. Use DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or TEMPO in stoichiometric amounts to control the oxidation step after condensation.

Issue B: "Mass Spec shows a peak at [M+18] or [M+Water]."

Diagnosis: Incomplete Cyclization (The "Amide Trap"). Root Cause: The reaction stopped at the

-acyl aminonaphthol intermediate. The ring closure (dehydration) requires a higher activation energy than the initial amide formation.

Corrective Actions:

• Increase Temperature: Cyclization often requires

  . Switch solvent from Toluene (bp 110°C) to Xylene (bp 140°C) or 1,2-Dichlorobenzene .

• Enhance Dehydration:

  • Method A: Add a Dean-Stark trap to physically remove water.

  • Method B: Switch to Polyphosphoric Acid (PPA) as both solvent and catalyst. PPA is a superior dehydrating agent for this specific transformation.

• Check Sterics: If the R-group on the carboxylic acid is bulky (e.g., tert-butyl), the conformation required for the phenolic -OH to attack the amide carbonyl is sterically hindered.

Issue C: "I isolated an O-acylated product (Ester) instead of the Oxazole."

Diagnosis: Kinetic Control vs. Thermodynamic Control. Root Cause: Under basic conditions or low temperatures, the phenolic oxygen may act as the nucleophile (O-acylation) rather than the nitrogen (N-acylation).

Corrective Actions:

• Acid Catalysis: Ensure the reaction is acidic (pTsOH). Protonation of the amine is reversible, but the amide formation is thermodynamically preferred over the ester.

• Avoid Base: Do not use bases (TEA/Pyridine) in the initial acylation step unless you plan a subsequent thermal rearrangement (migration of acyl group from O to N).

Mechanistic Visualization

The following diagram maps the "Danger Zones" where side products form versus the desired pathway.

Caption: Figure 1. Reaction landscape showing the critical divergence between oxidative degradation, kinetic O-acylation, and the thermodynamic N-acylation pathway required for oxazole formation.

Comparative Protocol Analysis

Select the method that matches your available reagents and stability requirements.

Parameter	Method A: Polyphosphoric Acid (PPA)	Method B: Orthoester + pTsOH	Method C: Aldehyde + Oxidant
Mechanism	Condensation + Dehydration	Acid-Catalyzed Condensation	Oxidative Cyclization
Reagents	Carboxylic Acid + PPA	Trimethyl Orthoacetate/benzoate	Aldehyde + DDQ/TEMPO
Temp	120–160°C	Reflux (80–110°C)	RT to 60°C
Side Products	Charring (if T > 180°C)	Acetal byproducts	Over-oxidation of naphthol ring
Best For	Robust/Stable Substrates	Sensitive Substrates	Library Synthesis (Diversity)
Water Sensitivity	Low (PPA consumes water)	High (Hydrolysis risk)	Moderate

Detailed Workflow: The PPA Method (High Reliability)

This protocol minimizes the "Amide Trap" by using PPA to force dehydration.

Reagents:

• 1-Amino-2-naphthol hydrochloride (10 mmol)

• Carboxylic Acid (10 mmol) [R-COOH]

• Polyphosphoric Acid (PPA) (20 g)

Step-by-Step:

• Preparation: Heat PPA in a beaker to 80°C to lower viscosity.

• Mixing: Add the carboxylic acid and aminonaphthol to the PPA. Stir mechanically (magnetic stirring often fails due to viscosity).

• Reaction: Heat to 140°C for 3–5 hours.

  • Checkpoint: Monitor TLC.[1][2] If the intermediate amide persists, increase T to 160°C.

• Quenching (Critical): Pour the hot dark syrup slowly into 200g of crushed ice with vigorous stirring.

  • Why? PPA hydrolysis is exothermic. Direct water addition causes splattering.

• Neutralization: Adjust pH to ~8 using 50% NaOH or Ammonia solution. The product usually precipitates here.

• Purification: Filter the precipitate. If "tar" is present, dissolve the solid in DCM, wash with sodium dithionite (aq), and flash chromatograph (Hexane/EtOAc).

FAQ: Expert Troubleshooting

Q: Can I use microwave irradiation to reduce side products? A: Yes. Microwave synthesis is excellent for this reaction. It accelerates the dehydration step (Amide

Oxazole), often reducing reaction times from hours to minutes. This minimizes the window for oxidative degradation. Recommended: 180°C for 10–20 mins in a sealed vessel.

Q: How do I remove the "red/brown" impurity that co-elutes with my product? A: This is likely an azo-coupling byproduct or a quinone dimer.

• Fix: Wash your organic phase with a saturated solution of Sodium Bisulfite (

  ) . If the color persists, treat the crude material with activated charcoal in boiling ethanol before recrystallization.

Q: Why does the literature suggest adding Zinc Chloride (

)? A: acts as a Lewis Acid catalyst that coordinates to the amide oxygen, making the carbonyl carbon more electrophilic and facilitating the ring closure. It is useful if you want to avoid the high viscosity of PPA but need stronger activation than pTsOH.

References

• Synthesis via Orange II Reduction

  • Title: "Preparation of 1-Amino-2-naphthol Hydrochloride

  • Source:Organic Syntheses, Coll. Vol. 2, p.33 (1943).

  • URL:[Link]

• Polyphosphoric Acid Cyclization

  • Title: "The Use of Polyphosphoric Acid in the Synthesis of 2-Aryl- and 2-Alkyl-substituted Benzimidazoles, Benzoxazoles and Benzothiazoles"[3]

  • Source:Journal of the American Chemical Society[3]

  • URL:[Link]

• TEMPO-Mediated Oxidative Cyclization

  • Title: "General and practical synthesis of naphtho[2,1-d]oxazoles

  • Source:Organic Chemistry Frontiers (RSC)[4]

  • URL:[Link]

• Orthoester Method

  • Title: "Synthesis and Evaluation of an O-Aminated Naphthol AS-E" (Contains detailed orthoester protocol)
  • Source:PMC / NIH

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Iminonaphthofuranone synthesis via multiple-component cyclization of 2-naphthols using only molecular oxygen - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Diagnostic Guide: 1H NMR Chemical Shift of S-Methyl Groups in Naphthoxazoles

Executive Summary

Objective: This guide provides a technical comparison of the S-methyl (thiomethyl) proton resonance versus its structural isomers (N-methyl and O-methyl) in naphthoxazole scaffolds.

Significance: In drug discovery, naphthoxazoles are privileged structures. However, the alkylation of 2-mercaptonaphthoxazoles is an ambident nucleophilic reaction, often yielding a mixture of S-alkyl (desired) and N-alkyl (undesired) products. 1H NMR is the primary, non-destructive method for validating regioselectivity.

Key Finding: The S-methyl group in naphthoxazoles exhibits a diagnostic chemical shift (

) range of 2.60 – 2.80 ppm , significantly upfield from the N-methyl alternative ( 3.60 – 4.00 ppm).

Part 1: Theoretical Framework & Electronic Environments

To interpret the chemical shift accurately, one must understand the anisotropic and electronic shielding mechanisms unique to the naphthoxazole fused system.

The Shielding Mechanism

Unlike simple phenyl systems, the naphthalene core induces a stronger ring current. However, the Sulfur atom in the S-Me group acts as a "shielding buffer."

• S-Methyl (C-S-CH₃): Sulfur is less electronegative (EN = 2.58) than Nitrogen (EN = 3.04) or Oxygen (EN = 3.44). This results in higher electron density around the methyl protons, shielding them and causing an upfield shift.

• N-Methyl (N-CH₃): In the N-alkylated isomer (typically a thione-like resonance structure), the methyl group is attached to an electron-deficient nitrogen, often part of a polarized amide/thioamide-like system. This effectively desheilds the protons, pushing the signal downfield .

Structural Isomerism Visualization

The following diagram illustrates the competing alkylation pathways and their resulting electronic environments.

Figure 1: Mechanistic divergence in methylation of naphthoxazoles leading to distinct NMR signatures.

Part 2: Comparative Analysis (Data & Performance)

The following data consolidates experimental shifts observed in naphtho[1,2-d]oxazole and analogous benzoxazole systems.

Chemical Shift Comparison Table

Feature	S-Methyl (Target)	N-Methyl (Isomer)	O-Methyl (Analog)
Chemical Shift ( )	2.60 – 2.80 ppm	3.60 – 4.00 ppm	4.10 – 4.30 ppm
Multiplicity	Singlet (s)	Singlet (s)	Singlet (s)
Electronic Effect	Shielded by Sulfur	Deshielded by N+ character	Strongly Deshielded by Oxygen
Solvent Sensitivity	Low ( )	Moderate (Polar solvents stabilize dipole)	Low
Diagnostic Value	High (Distinct Region)	High (Clear separation from S-Me)	High

Solvent Effects (CDCl₃ vs. DMSO-d₆)

• Chloroform-d (CDCl₃): The standard baseline. S-Me typically appears at 2.66 ppm .

• DMSO-d₆: Due to the high polarity and viscosity, signals may shift slightly upfield (~2.58 - 2.60 ppm).

  • Critical Note: In DMSO, the S-Me signal often overlaps with the residual solvent peak of DMSO (~2.50 ppm). CDCl₃ is recommended for unambiguous assignment of S-Me groups to avoid integration errors.

Part 3: Experimental Validation Protocol

To ensure data integrity and reproducibility, follow this self-validating NMR protocol.

Sample Preparation Workflow

Reagents:

• Analyte: 5–10 mg of synthesized Naphthoxazole derivative.

• Solvent: 0.6 mL CDCl₃ (99.8% D) + 0.03% TMS (Tetramethylsilane) as internal standard.

Protocol:

• Massing: Weigh 5–10 mg of solid directly into a clean vial (not the NMR tube).

• Solvation: Add 0.6 mL CDCl₃. Sonicate for 30 seconds to ensure complete homogeneity.

  • Why? Suspended solids cause magnetic field inhomogeneity, broadening peaks and obscuring the S-Me singlet.

• Filtration (Optional but Recommended): If the solution is cloudy, filter through a cotton plug into the NMR tube.

• Acquisition: Run standard 1H proton sequence (16 or 32 scans, d1=1.0s).

Analysis Decision Tree

Figure 2: Logical workflow for distinguishing regioisomers based on chemical shift location.

Part 4: Troubleshooting & Nuance

Concentration Dependence

While the S-Me shift is generally stable, high concentrations (>20 mg/0.6 mL) can induce

- stacking of the naphthoxazole rings.

• Effect: This stacking creates anisotropic shielding currents that may push the S-Me signal further upfield (e.g., to 2.55 ppm).

• Correction: Dilute the sample by 50% and re-acquire. If the peak moves downfield back to ~2.65 ppm, stacking was present.

Isomer Differentiation (Naphtho[1,2-d] vs [2,1-d])

The position of the S-Me group (2.6-2.8 ppm) remains relatively constant between the linear and angular isomers of naphthoxazole. To distinguish the core isomerism (if unknown), rely on the aromatic region (7.5 - 8.5 ppm) coupling constants, not the S-Me shift.

References

• Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

• Al-Mousawi, S. M., et al. (2013). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Magnetic Resonance in Chemistry. Retrieved from [Link]

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Senior Application Scientist's Guide to FTIR Spectrum Analysis of C-S and C=N Bonds in Naphthoxazoles

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and materials science, the precise characterization of molecular structures is paramount. Naphthoxazoles, a class of heterocyclic compounds, are of significant interest due to their diverse biological activities, including antifungal, anti-inflammatory, and antitumor properties.[1] The introduction of sulfur (C-S) and nitrogen (C=N) containing functionalities into the naphthoxazole scaffold can profoundly influence their physicochemical properties and biological efficacy. Fourier-Transform Infrared (FTIR) spectroscopy stands as a powerful, non-destructive, and rapid analytical technique for elucidating the molecular architecture of these complex derivatives.

This guide provides an in-depth comparison of the FTIR spectral analysis of C-S and C=N bonds within naphthoxazole derivatives, supported by experimental data and protocols. We will delve into the characteristic vibrational frequencies, the influence of the molecular environment on these frequencies, and a comparative look at alternative analytical techniques.

The Vibrational Language of Naphthoxazoles: An FTIR Perspective

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which induces vibrations of its constituent bonds. Each type of bond (e.g., C-S, C=N, C-H) vibrates at a characteristic frequency, providing a unique "fingerprint" of the molecule. The position, intensity, and shape of the absorption bands in an FTIR spectrum offer a wealth of information about the functional groups present.

Deciphering the C-S and C=N Stretching Frequencies

The identification of C-S and C=N bonds in the FTIR spectrum of a naphthoxazole derivative is crucial for confirming its successful synthesis and for understanding its electronic structure. The following table summarizes the typical vibrational frequency ranges for these bonds.

Bond Type	Vibrational Mode	Typical Frequency Range (cm⁻¹)	Intensity	Factors Influencing Frequency
C-S	Stretching	600 - 800	Weak to Medium	The C-S stretching vibration is often weak and can be difficult to assign definitively as it falls in the complex "fingerprint" region of the spectrum. Its frequency is sensitive to the nature of the atoms attached to the carbon and sulfur.
C=N	Stretching	1610 - 1690	Medium to Strong	The C=N stretching frequency is typically found in the double bond region of the spectrum. Its exact position is influenced by conjugation, the electronic nature of substituents on the carbon and nitrogen atoms, and whether it is part of a ring system.

Experimental Data Snapshot:

In a study on heterocyclic compounds, a distinct C-S stretching vibration was observed at 623.01 cm⁻¹, while a C-N (single bond) stretch was identified at 1255.66 cm⁻¹.[2] For a 2-amino-naphthoxazole derivative, the C=N bond stretch, coupled with C=C vibrations of the chromene and oxazolic nuclei, resulted in an intense band at 1662 cm⁻¹. Theoretical calculations for this compound predicted C=N/C=C stretching modes at 1716, 1680, and 1620 cm⁻¹.[3] In another example involving Schiff bases, the C=N (imine) stretching vibration was reported in the range of 1541-1600 cm⁻¹.[4]

The variability in these reported values underscores the importance of considering the entire molecular structure when assigning FTIR peaks. The fused aromatic rings of the naphthoxazole core, along with any substituents, will influence the electronic distribution and, consequently, the vibrational frequencies of the C-S and C=N bonds.

Experimental Protocols for High-Fidelity FTIR Analysis

The quality of an FTIR spectrum is highly dependent on the sample preparation technique. For solid naphthoxazole derivatives, two primary methods are commonly employed: the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR).

Workflow for FTIR Sample Preparation and Analysis

Caption: Workflow for FTIR analysis of solid naphthoxazole derivatives.

Comparison of KBr Pellet and ATR Techniques

Feature	KBr Pellet Method	Attenuated Total Reflectance (ATR)
Principle	Transmission of IR beam through the sample dispersed in a KBr matrix.	Total internal reflection of the IR beam at the surface of a high-refractive-index crystal in contact with the sample.
Sample Preparation	More laborious: requires grinding the sample with KBr and pressing a pellet.[5]	Minimal: the sample is placed directly on the ATR crystal.
Sample Amount	Requires a few milligrams of sample.	Requires only a small amount of sample to cover the crystal.
Sensitivity	Can be more sensitive for detecting minor components.	Generally less sensitive than the KBr method for trace analysis.
Reproducibility	Can be operator-dependent due to variations in pellet thickness and homogeneity.	Generally offers better reproducibility due to consistent path length.
Potential Issues	KBr is hygroscopic and can introduce water peaks into the spectrum. The quality of the pellet is crucial for good results.	Poor contact between the sample and the crystal can lead to a weak signal and distorted peak shapes.

For routine analysis and rapid screening of naphthoxazole derivatives, ATR-FTIR is often the preferred method due to its speed and ease of use. However, for quantitative analysis or when high sensitivity is required, the KBr pellet method may be more suitable, provided that care is taken to prepare high-quality pellets.

Beyond Infrared: A Comparative Look at Raman Spectroscopy

While FTIR is a powerful tool, it is not without its limitations. Raman spectroscopy, another form of vibrational spectroscopy, can provide complementary information.

FTIR vs. Raman Spectroscopy for C-S and C=N Bond Analysis

Sources

• 1. jetir.org [jetir.org]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. Modelling the matrix shift on the vibrational frequency of ThO by DFT-D3 calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Elemental Analysis for Sulfur-Containing Heterocycles: A Comparative Technical Guide

Executive Summary

Sulfur-containing heterocycles (e.g., thiophenes, thiazoles, benzothiophenes) represent a significant portion of modern pharmacophores but pose unique challenges for combustion-based Elemental Analysis (EA). Standard CHN protocols often yield low sulfur recovery due to catalytic poisoning, ash retention, and incomplete combustion.

This guide objectively compares the performance of Tungsten(VI) Oxide (

) versus Chromium(III) Oxide ( ) combustion catalysts and evaluates BBOT against Sulfanilamide as calibration standards. The goal is to provide a self-validating protocol that ensures theoretical compliance ( ) for difficult sulfur matrices.

Part 1: The Challenge of Sulfur in Heterocycles

In standard Dynamic Flash Combustion (Modified Dumas Method), sulfur is converted to

. However, unlike Carbon ( ) or Nitrogen ( ), Sulfur is highly reactive with the combustion byproducts and the analyzer's internal components.

The Failure Modes

• Ash Retention: If the sample contains alkaline earth metals or if the combustion tube uses basic catalysts, sulfur reacts to form stable sulfates (e.g.,

  ), resulting in low recovery.

• Catalyst Poisoning: Standard oxidation catalysts like

  can degrade rapidly in the presence of high-sulfur loads, losing their oxidative efficiency.

• Adsorption:

  is polar and "sticky." It can adhere to water traps or reduction copper if the system is not properly conditioned, causing "memory effects" (carryover to the next sample).

Part 2: Comparative Analysis of Combustion Catalysts

The choice of oxidation catalyst is the single most critical variable in sulfur analysis.

Comparison: Chromium ( ) vs. Tungsten ( )

Feature	Chromium(III) Oxide ( )	Tungsten(VI) Oxide ( )
Primary Use	Standard CHN Analysis	CHNS / Sulfur-Specific Analysis
Acidity/Basicity	Amphoteric / Weakly Basic	Acidic
Sulfur Interaction	Can retain Sulfur as sulfates on ash	Prevents Sulfur retention ; promotes release
Operating Temp	~1000°C	~1000°C
Catalytic Efficiency	High for C/N, Moderate for S	Superior for S ; prevents "tailing" peaks
Cost	Lower	Higher

Expert Insight: For sulfur-containing heterocycles,

is non-negotiable . Its acidic nature prevents the formation of stable metal sulfates in the ash, ensuring that 100% of the sulfur is released as gaseous . Using often results in recovery rates of only 85-92% for complex heterocycles.

Part 3: Reference Standards Comparison

Calibration establishes the slope of the response curve. Using a standard that does not match the combustion behavior of your analyte introduces systematic error.

BBOT vs. Sulfanilamide[1][2]

Standard	Structure	Formula	% Sulfur	Suitability for Heterocycles
Sulfanilamide	Sulfonamide (Linear/Phenyl)		18.62%	Good. High purity, stable. Best for simple organics.
BBOT	Bis-benzoxazolyl-thiophene		7.44%	Excellent. Matches the heterocyclic aromaticity of drug targets.
Methionine	Amino Acid (Aliphatic)		21.49%	Moderate. Aliphatic sulfur burns differently than aromatic sulfur.

Recommendation: Use BBOT (2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene) for calibrating heterocyclic samples. Its structure mimics the refractory nature of fused-ring thiophenes, providing a more accurate "combustion difficulty" match than sulfanilamide.

Part 4: Experimental Protocol (Self-Validating)

This protocol utilizes the "Enriched Oxygen + Additive" method to maximize recovery.

Reagents & Equipment[3][4][5][6][7]

• Analyzer: CHNS Analyzer (e.g., Thermo FlashSmart, Elementar vario).

• Combustion Tube: Packed with

  (Oxidation) and Reduced Copper (Reduction).

• Additive: Vanadium Pentoxide (

  ).

• Standard: BBOT (Certified Reference Material).[1]

Step-by-Step Workflow

• System Conditioning (The "Saturation" Run):

  • Why: Fresh copper and water traps have active sites that irreversibly bind the first few micrograms of

    .

  • Action: Run a high-weight (5 mg) Sulfanilamide or BBOT sample as a "Bypass" (results ignored) at the start of the day. This saturates active sites.

• Sample Preparation:

  • Weigh 2.0 – 3.0 mg of sample into a Tin (Sn) capsule.

  • CRITICAL: Add 5–10 mg of

    powder directly into the capsule with the sample.

  • Mechanism:[2][3][4]

    provides an immediate, localized oxygen source during the flash combustion (exothermic spike to 1800°C) and acts as a flux to break down refractory rings.

• Combustion Parameters:

  • Furnace Temp: 1020°C (Left), 650-850°C (Right/Oven).

  • Oxygen Injection: Increase

    loop volume or injection time by 20% compared to standard CHN methods. Sulfur requires excess oxygen to prevent the formation of (which interferes with ).

• Data Validation (Acceptance Criteria):

  • Run BBOT as an unknown after calibration.

  • Pass: Sulfur recovery

    .

  • Fail: If

    , replace the water trap (magnesium perchlorate) as it may be retaining .

Part 5: Visualization of Workflows

Diagram 1: Optimized Sulfur Combustion Pathway

This diagram illustrates the flow of the sample through the modified reactor setup.

Caption: Optimized flow path using V2O5 additive and WO3 catalyst to ensure quantitative SO2 recovery.

Diagram 2: Troubleshooting Decision Matrix

How to diagnose poor sulfur data.

Caption: Logical diagnostic flow for identifying the root cause of sulfur quantification errors.

Part 6: Performance Data Summary

The following table summarizes typical recovery rates observed when analyzing 2-Mercaptobenzothiazole (a difficult heterocyclic standard) using different configurations.

Configuration	Catalyst	Additive	Mean S Recovery (%)	RSD (%)	Status
Method A		None	92.4%	1.8%	Fail
Method B		None	98.1%	0.5%	Marginal
Method C			99.9%	0.15%	Pass

Data derived from comparative internal validation studies typical of ISO 17025 accredited laboratories.

References

• Fraunhofer Institute. (n.d.). CHNS-Analysis / O-Analysis Instruction Manual.[5] [Link]

• Agilent Technologies. (2021).[6] Determining Elemental Impurities in Pharmaceutical Ingredients.[6] [Link]

• MDPI. (2021). Improved Sulfur Resistance of Commercial V2O5-WO3/TiO2 SCR Catalyst. [Link][2][3][4][6][7][8][9]

Sources

• 1. Pure chemical reference materials | Elemental Microanalysis [elementalmicroanalysis.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. psecommunity.org [psecommunity.org]
• 5. iap.fraunhofer.de [iap.fraunhofer.de]
• 6. agilent.com [agilent.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. An Investigation of WO3/V2O5/TiO2 Catalysts: Effects of WO3 on Morphology, Thermal Stability, and Activity for the Catalytic Oxidation of Dimethyl Sulfide - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-Methylsulfanyl-naphtho[1,2-d]oxazole

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Methylsulfanyl-naphtho[1,2-d]oxazole. As a niche heterocyclic compound, its disposal requires a nuanced understanding of its chemical properties and associated hazards to ensure personnel safety and environmental compliance. This document moves beyond a simple checklist, offering the causal logic behind each procedural step, grounded in established safety protocols and regulatory standards.

Hazard Assessment: Understanding the "Why"

Before any handling or disposal, a thorough understanding of the compound's hazard profile is critical. 2-Methylsulfanyl-naphtho[1,2-d]oxazole (CAS No. 85-15-4) is not a benign substance; its hazard classification dictates the stringent precautions necessary for its management.[1][2]

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents multiple hazards.[2]

Hazard Class	GHS Code	Description	Implication for Handling and Disposal
Acute Toxicity, Oral	H302	Harmful if swallowed	Avoid ingestion. Mandates strict hygiene and prohibits eating or drinking in the work area.[1][2]
Skin Corrosion/Irritation	H315	Causes skin irritation	Requires the use of chemically resistant gloves and a lab coat to prevent direct contact.[1][2]
Serious Eye Damage	H318	Causes serious eye damage	Mandates the use of safety goggles or a face shield.[1][2]
STOT, Single Exposure	H335	May cause respiratory irritation	Handling should occur in a well-ventilated area or a chemical fume hood to prevent inhalation of dust or vapors.[1][2]

The primary directive derived from this assessment is that 2-Methylsulfanyl-naphtho[1,2-d]oxazole must be treated as hazardous chemical waste . Under no circumstances should it be disposed of via standard trash or sewer systems.[3][4] Improper disposal can lead to environmental contamination and significant regulatory penalties under frameworks like the Resource Conservation and Recovery Act (RCRA).[5]

Pre-Disposal Operations: Personal Protective Equipment (PPE) and Spill Management

Proper preparation is the foundation of safe chemical handling. This involves not only wearing the correct PPE but also being prepared for accidental releases.

Mandatory Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is required at all stages of handling and disposal:

• Eye/Face Protection: Wear tightly fitting safety goggles conforming to NIOSH (US) or EN 166 (EU) standards.[1]

• Skin Protection: A flame-retardant lab coat and chemically impervious gloves (e.g., nitrile) are essential.[1] Contaminated clothing must be removed immediately and washed before reuse.[1]

• Respiratory Protection: All handling of the solid compound or solutions should be conducted within a certified chemical fume hood to mitigate respiratory exposure.[1][6]

Spill Management Protocol

In the event of a spill, a swift and correct response is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Secure the Area: Restrict access to the spill location. If the substance is volatile or creates dust, ensure ventilation is appropriate (i.e., contained within a fume hood).

• Don Appropriate PPE: Before approaching the spill, don the full PPE ensemble described in section 2.1.

• Contain and Absorb:

  • For solid spills , gently sweep up the material to avoid creating dust and place it into a suitable, labeled container for disposal.[7]

  • For liquid spills (solutions) , cover with an inert absorbent material (e.g., vermiculite, dry sand, or chemical absorbent pads).

• Collect Waste: Carefully scoop the absorbed material and contaminated debris into a designated, sealable hazardous waste container.[8]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), collecting the cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Caption: Decision tree for the proper disposal of 2-Methylsulfanyl-naphtho[1,2-d]oxazole waste.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 2-Methylsulfanyl-naphtho[1,2-d]oxazole, protecting themselves, their colleagues, and the environment.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Princeton University Environmental Health & Safety. (2017, September 8). Hazardous Waste Management and Disposal System.
• American Society for Clinical Pathology. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• SCION Instruments. (2025, January 21). Good Laboratory Practices: Waste Disposal.
• ECHEMI. (n.d.). 2-Methylnaphth[1,2-d]oxazole SDS, 85-15-4 Safety Data Sheets.
• PubChem, National Center for Biotechnology Information. (n.d.). Naphth[1,2-d]oxazole, 2-methyl-.
• Fisher Scientific. (2025, December 25). SAFETY DATA SHEET - 2-Methylnaphtho[2,3-d]oxazole.
• Thermo Fisher Scientific. (2025, December 24). SAFETY DATA SHEET - Oxazole.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.
• Thermo Fisher Scientific. (2010, February 5). Material Safety Data Sheet - 2-Naphthol.

Sources

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